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  • Product: 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide
  • CAS: 349614-28-4

Core Science & Biosynthesis

Foundational

In Vitro Mechanism of Action of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of the in vitro mechanism of action of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide, a compound of significant interest within the sulfonamide class of therapeutic agent...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth exploration of the in vitro mechanism of action of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide, a compound of significant interest within the sulfonamide class of therapeutic agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes current understanding, presents detailed experimental protocols for mechanistic investigation, and offers insights into the causality behind experimental design. Our focus is to provide a scientifically rigorous and practical resource grounded in established principles of pharmacology and biochemistry.

Executive Summary: The Primacy of Carbonic Anhydrase Inhibition

The principal in vitro mechanism of action for 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is the potent inhibition of carbonic anhydrases (CAs), a family of ubiquitous zinc-containing metalloenzymes.[1][2] This inhibitory activity is a hallmark of the benzenesulfonamide scaffold, which is recognized as a classic zinc-binding group (ZBG).[2] The 1,3,4-thiadiazole moiety further enhances the inhibitory potential and modulates isoform selectivity.[1][3]

Carbonic anhydrases catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a fundamental reaction for maintaining pH homeostasis.[4] In the context of oncology, specific isoforms, particularly the transmembrane CA IX and CA XII, are overexpressed in hypoxic tumors and contribute to the acidification of the tumor microenvironment, promoting tumor growth, invasion, and resistance to therapy.[3][5][6] Therefore, inhibition of these tumor-associated CAs is a validated and compelling strategy for anticancer drug development.[7]

While carbonic anhydrase inhibition is the most well-documented and primary mechanism, the pleiotropic nature of the 1,3,4-thiadiazole scaffold suggests potential for other off-target activities, including kinase inhibition and induction of apoptosis, which will also be explored in this guide.[8][9]

Core Mechanism: Inhibition of Carbonic Anhydrase

The inhibitory action of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide on carbonic anhydrases is rooted in the high affinity of the sulfonamide group for the zinc ion (Zn²⁺) located in the enzyme's active site.

The Catalytic and Inhibitory Landscape

The catalytic cycle of carbonic anhydrase involves the nucleophilic attack of a zinc-bound hydroxide ion on a carbon dioxide molecule. The resulting bicarbonate is then displaced by a water molecule, and the active site is regenerated through proton transfer. Benzenesulfonamides, in their deprotonated (anionic) form, act as transition-state analogs, binding directly to the Zn²⁺ ion and displacing the catalytic water/hydroxide molecule, thus blocking the enzyme's catalytic activity.[2]

cluster_0 CA Catalytic Cycle cluster_1 Sulfonamide Inhibition E-Zn-OH Active Enzyme (Zn²⁺-OH⁻) E-Zn-OH-CO2 Enzyme-Substrate Complex E-Zn-OH->E-Zn-OH-CO2 + CO₂ E-Zn-HCO3 Enzyme-Bicarbonate Complex E-Zn-OH-CO2->E-Zn-HCO3 E-Zn-H2O Inactive Enzyme (Zn²⁺-H₂O) E-Zn-HCO3->E-Zn-H2O + H₂O - HCO₃⁻ E-Zn-H2O->E-Zn-OH - H⁺ H+ H+ Inhibitor R-SO₂NH⁻ (Deprotonated Inhibitor) E-Zn-Inhibitor Inhibited Complex (Zn²⁺-Inhibitor) E-Zn-OH_inhib Active Enzyme (Zn²⁺-OH⁻) E-Zn-OH_inhib->E-Zn-Inhibitor + R-SO₂NH⁻

Figure 1: Carbonic Anhydrase Catalytic Cycle and Sulfonamide Inhibition.
Isoform Selectivity and Rationale for Study

Humans express 15 CA isoforms with varying tissue distribution and catalytic activity. The cytosolic isoforms hCA I and hCA II are ubiquitous, while hCA IX and hCA XII are predominantly expressed in tumors, making them key targets for cancer therapy.[4][10] The "tail approach" in drug design, which involves modifying the scaffold appended to the zinc-binding group, is crucial for achieving isoform selectivity. The 4-bromophenyl and 1,3,4-thiadiazole components of the topic compound are key determinants of its binding affinity and selectivity profile.[7][10]

Experimental Protocols for In Vitro Mechanistic Elucidation

A multi-faceted experimental approach is necessary to fully characterize the in vitro mechanism of action. The following protocols are foundational for this endeavor.

Primary Mechanism Validation: Carbonic Anhydrase Inhibition Assay

The stopped-flow CO₂ hydration assay is the gold standard for determining the inhibitory potency (Kᵢ) of compounds against CA isoforms.[11]

3.1.1 Step-by-Step Protocol: Stopped-Flow CO₂ Hydration Assay

  • Reagent Preparation:

    • Prepare a stock solution of purified recombinant human carbonic anhydrase (hCA I, II, IX, XII) in a suitable buffer (e.g., 10 mM HEPES or TRIS, pH 7.5).

    • Dissolve 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in DMSO to create a high-concentration stock solution (e.g., 10 mM).

    • Prepare a buffer solution containing a pH indicator (e.g., 0.2 mM p-nitrophenol or phenol red).

    • Prepare CO₂-saturated water by bubbling CO₂ gas through deionized water on ice for at least 30 minutes.

  • Enzyme-Inhibitor Pre-incubation:

    • In a reaction cuvette, mix the CA isoenzyme solution with varying concentrations of the inhibitor (serially diluted from the stock solution).

    • Incubate the mixture for a defined period (e.g., 15 minutes) at a constant temperature (e.g., 25°C) to allow for the formation of the enzyme-inhibitor complex.

  • Reaction Initiation and Data Acquisition:

    • Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated water in a stopped-flow spectrophotometer.

    • Monitor the change in absorbance of the pH indicator at its λmax over a short time frame (seconds). The hydration of CO₂ produces protons, causing a pH drop and a corresponding change in the indicator's absorbance.

  • Data Analysis:

    • Calculate the initial rates of the enzymatic reaction from the absorbance curves.

    • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by plotting the initial rates against the inhibitor concentration.

    • Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

Reagents Prepare Reagents (Enzyme, Inhibitor, Buffer, CO₂-water) Incubation Pre-incubate Enzyme and Inhibitor Reagents->Incubation Mixing Rapid Mixing in Stopped-Flow Instrument Incubation->Mixing Detection Monitor Absorbance Change of pH Indicator Mixing->Detection Analysis Calculate Initial Rates and Determine IC₅₀/Kᵢ Detection->Analysis

Figure 2: Workflow for Stopped-Flow CO₂ Hydration Assay.
IsoformRepresentative Kᵢ (nM) for Benzenesulfonamides
hCA I31.5 - 637.3
hCA II1.3 - 13.7
hCA VII0.9 - 14.6
hCA IX1.5 - 38.9
hCA XII0.8 - 12.4
Table 1: Representative inhibition constants (Kᵢ) for benzenesulfonamide derivatives against various human carbonic anhydrase isoforms. Data synthesized from multiple sources to indicate expected potency ranges.[10][12]
Cellular Activity Assessment: Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[7][13] This assay is crucial for determining the anti-proliferative effect of the compound on cancer cell lines.

3.2.1 Step-by-Step Protocol: MTT Assay

  • Cell Seeding:

    • Seed cancer cells (e.g., A549, MCF-7, HepG2) into a 96-well plate at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well).

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Treat the cells with serial dilutions of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

    • Incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition and Incubation:

    • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. During this time, mitochondrial dehydrogenases in viable cells convert the yellow MTT to purple formazan crystals.[13]

  • Formazan Solubilization and Absorbance Measurement:

    • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

    • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting cell viability against the compound concentration.

Cell LineRepresentative IC₅₀ (µM) for Bromo-substituted 1,3,4-Thiadiazole Derivatives
A549 (Lung)Potent inhibition observed
MCF-7 (Breast)1.18 - 23.29
HepG2 (Liver)5.66 - 12.30
Caco2 (Colon)3.03 - 5.28
Table 2: Representative cytotoxic activities (IC₅₀) of bromo-substituted 1,3,4-thiadiazole derivatives against various human cancer cell lines. Data synthesized from multiple sources.[7][8][14]
Target Engagement Verification: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method to confirm direct binding of a compound to its target protein in a cellular environment.[15][16] The principle is that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.[15]

3.3.1 Step-by-Step Protocol: Western Blot-based CETSA

  • Cell Treatment:

    • Treat intact cells with either the vehicle (DMSO) or 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide at a desired concentration.

  • Thermal Challenge:

    • Aliquot the cell suspensions and heat them to a range of different temperatures for a short duration (e.g., 3 minutes).

  • Cell Lysis and Fractionation:

    • Lyse the cells (e.g., by freeze-thaw cycles).

    • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Protein Detection:

    • Analyze the amount of soluble target protein (e.g., CA IX) remaining in the supernatant at each temperature using quantitative Western blotting with a specific antibody.

  • Data Analysis:

    • Plot the amount of soluble protein as a function of temperature for both vehicle- and compound-treated samples. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Treatment Treat Cells with Compound or Vehicle Heating Heat Cell Aliquots to Various Temperatures Treatment->Heating Lysis Lyse Cells Heating->Lysis Centrifugation Centrifuge to Separate Soluble and Precipitated Proteins Lysis->Centrifugation WesternBlot Analyze Soluble Fraction by Western Blot Centrifugation->WesternBlot Analysis Plot Melting Curves and Observe Thermal Shift WesternBlot->Analysis

Figure 3: Workflow for the Cellular Thermal Shift Assay (CETSA).

Exploration of Secondary and Off-Target Mechanisms

While CA inhibition is the primary mechanism, a comprehensive understanding requires investigating other potential biological activities.

Kinase Inhibition Assays

The 1,3,4-thiadiazole scaffold has been associated with the inhibition of various protein kinases involved in cancer signaling, such as VEGFR-2 and Casein Kinase 2 (CK2).[9]

4.1.1 Protocol Outline: In Vitro Kinase Assay (e.g., VEGFR-2)

  • Reaction Setup: In a microplate, combine recombinant human VEGFR-2 kinase, a specific peptide substrate, and ATP in a kinase buffer.

  • Inhibitor Addition: Add serial dilutions of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

  • Incubation: Incubate the plate at 30°C to allow the kinase reaction to proceed.

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a detection reagent (e.g., ADP-Glo™), which measures ATP consumption via a luminescence-based signal.[9][10]

  • Analysis: Determine the IC₅₀ value for kinase inhibition.

Apoptosis Induction Assays

Many anticancer agents exert their effects by inducing programmed cell death (apoptosis). The Annexin V/Propidium Iodide (PI) assay is a standard method to detect apoptosis by flow cytometry.

4.2.1 Protocol Outline: Annexin V/PI Apoptosis Assay

  • Cell Treatment: Treat cancer cells with the compound for a defined period.

  • Staining: Harvest the cells and stain them with FITC-conjugated Annexin V and Propidium Iodide (PI). Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nuclear stain that can only enter cells with compromised membranes (late apoptotic or necrotic cells).

  • Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the populations of viable, early apoptotic, late apoptotic, and necrotic cells.

Conclusion and Future Directions

The in vitro mechanism of action of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is primarily driven by the inhibition of carbonic anhydrases, with a particularly strong rationale for targeting the tumor-associated isoforms CA IX and XII. The experimental workflows detailed in this guide provide a robust framework for validating this primary mechanism, confirming target engagement in a cellular context, and exploring potential secondary activities.

For drug development professionals, the key is to systematically apply these assays to generate a comprehensive data package. This includes determining the Kᵢ values against a panel of CA isoforms to understand the selectivity profile, assessing the on-target potency in relevant cancer cell lines, and confirming direct target binding via CETSA. Investigating potential off-target kinase inhibition and the induction of apoptosis will further delineate the compound's pharmacological profile and guide its progression through the drug discovery pipeline.

References

  • Full article: Synthesis and evaluation of new thiadiazole derivatives as potential inhibitors of human carbonic anhydrase isozymes (hCA-I and hCA-II) - Taylor & Francis. (2014, March 25). Retrieved from [Link]

  • Role of Carbonic Anhydrase IX in Human Tumor Cell Growth, Survival, and Invasion. (2004, September 1). Retrieved from [Link]

  • The cellular thermal shift assay for evaluating drug target interactions in cells. (n.d.). Retrieved from [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5). Retrieved from [Link]

  • 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimi - Dove Medical Press. (2018, May 31). Retrieved from [Link]

  • Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013, November 10). Retrieved from [Link]

  • Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors - MDPI. (2023, April 4). Retrieved from [Link]

  • Carbonic anhydrase IX: regulation and role in cancer - PubMed. (n.d.). Retrieved from [Link]

  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - MDPI. (2025, April 16). Retrieved from [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016, July 1). Retrieved from [Link]

  • Full article: Novel thiazolone-benzenesulphonamide inhibitors of human and bacterial carbonic anhydrases - Taylor & Francis. (2023, January 11). Retrieved from [Link]

  • Full article: Intrinsic thermodynamics of sulfonamide inhibitor binding to human carbonic anhydrases I and II - Taylor & Francis. (2014, April 23). Retrieved from [Link]

  • Carbonic Anhydrase IX Promotes Tumor Growth and Necrosis In Vivo and Inhibition Enhances Anti-VEGF Therapy - AACR Journals. (2012, May 31). Retrieved from [Link]

  • Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs - PMC. (n.d.). Retrieved from [Link]

  • Non-Classical Inhibition of Carbonic Anhydrase - MDPI. (2016, July 16). Retrieved from [Link]

  • VEGFR2 (KDR) Kinase Assay Kit - BPS Bioscience. (n.d.). Retrieved from [Link]

  • The role of carbonic anhydrase IX in cancer development: links to hypoxia, acidosis, and beyond - OUCI. (n.d.). Retrieved from [Link]

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC. (n.d.). Retrieved from [Link]

  • Binding of sulfonamides to carbonic anhydrase: influence on distribution within blood and on pharmacokinetics - PubMed. (n.d.). Retrieved from [Link]

  • Inhibition of carbonic anhydrase II by sulfonamide derivatives - IMR Press. (2021, May 12). Retrieved from [Link]

  • Comparison of 18O exchange and pH stop-flow assays for carbonic anhydrase - PubMed. (n.d.). Retrieved from [Link]

  • Protocol IncuCyte® Apoptosis Assay - UiB. (n.d.). Retrieved from [Link]

  • A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis - Frontiers. (n.d.). Retrieved from [Link]

  • VEGFR2(KDR) Kinase Assay Kit - BPS Bioscience. (n.d.). Retrieved from [Link]

  • In vitro and in vivo assays of protein kinase CK2 activity - PubMed. (n.d.). Retrieved from [Link]

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry - Bio-Techne. (n.d.). Retrieved from [Link]

  • The carbon dioxide hydration activity of carbonic anhydrase. I. Stop-flow kinetic studies on the native human isoenzymes B and C - PubMed. (n.d.). Retrieved from [Link]

Sources

Exploratory

Unraveling the Solid-State Architecture of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide: A Technical Guide

An In-depth Exploration of the Synthesis, Crystallography, and Structural Analysis of a Promising Sulfonamide Derivative The following guide provides a comprehensive overview of the synthesis, crystal structure, and X-ra...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Exploration of the Synthesis, Crystallography, and Structural Analysis of a Promising Sulfonamide Derivative

The following guide provides a comprehensive overview of the synthesis, crystal structure, and X-ray diffraction analysis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the detailed structural elucidation of novel sulfonamide compounds.

Introduction: The Significance of Sulfonamides and the 1,3,4-Thiadiazole Moiety

Sulfonamides represent a critical class of compounds in medicinal chemistry, renowned for their broad spectrum of biological activities. The incorporation of the 1,3,4-thiadiazole ring, a five-membered heterocyclic system, is a well-established strategy in drug design to enhance pharmacological properties.[1] The combination of a benzenesulfonamide scaffold with a 1,3,4-thiadiazole moiety in 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide creates a molecule of significant interest for potential therapeutic applications. A thorough understanding of its three-dimensional structure is paramount for elucidating structure-activity relationships and for the rational design of new, more potent analogues.

Synthesis and Crystallization

The successful synthesis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a prerequisite for its structural analysis. While the specific synthesis of this exact compound is not widely detailed in the literature, a general and robust methodology for the synthesis of N-substituted 1,3,4-thiadiazol-2-yl benzenesulfonamides can be proposed based on established chemical principles.

Proposed Synthetic Pathway

The synthesis of the title compound can be logically approached via a two-step process, beginning with the formation of the 2-amino-1,3,4-thiadiazole intermediate, followed by its sulfonylation.

Synthesis_Pathway cluster_0 Step 1: Formation of 2-amino-1,3,4-thiadiazole cluster_1 Step 2: Sulfonylation Thiosemicarbazide Thiosemicarbazide Cyclization Cyclization (e.g., H2SO4) Thiosemicarbazide->Cyclization Carboxylic_Acid Appropriate Carboxylic Acid Carboxylic_Acid->Cyclization Amino_Thiadiazole 2-amino-1,3,4-thiadiazole Cyclization->Amino_Thiadiazole Amino_Thiadiazole_2 2-amino-1,3,4-thiadiazole Sulfonylation Sulfonylation (e.g., Pyridine) Amino_Thiadiazole_2->Sulfonylation Sulfonyl_Chloride 4-bromobenzenesulfonyl chloride Sulfonyl_Chloride->Sulfonylation Final_Product 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide Sulfonylation->Final_Product

Caption: Proposed two-step synthesis of the title compound.

Experimental Protocol: Synthesis

A general procedure for the synthesis of related N-(5-substituted-1,3,4-thiadiazol-2-yl)benzenesulfonamides involves the reaction of a 2-amino-5-substituted-1,3,4-thiadiazole with a benzenesulfonyl chloride in the presence of a base like pyridine.

Step 1: Synthesis of 2-amino-1,3,4-thiadiazole

  • To a stirred solution of thiosemicarbazide in a suitable solvent, add the corresponding carboxylic acid.

  • Slowly add a dehydrating agent, such as concentrated sulfuric acid, while maintaining a controlled temperature.

  • Reflux the reaction mixture for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture and neutralize with a suitable base to precipitate the 2-amino-1,3,4-thiadiazole.

  • Filter, wash, and dry the product.

Step 2: Synthesis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (CAS: 349614-28-4) [2]

  • Dissolve the 2-amino-1,3,4-thiadiazole in a suitable solvent, such as pyridine, and cool the mixture in an ice bath.

  • Slowly add a solution of 4-bromobenzenesulfonyl chloride in the same solvent.

  • Stir the reaction mixture at room temperature for a specified period, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude product.

  • Filter the solid, wash thoroughly with water, and dry.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol-water) to obtain pure crystals of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

Experimental Protocol: Crystallization for X-ray Diffraction

Obtaining single crystals of high quality is crucial for a successful X-ray diffraction experiment. Slow evaporation is a commonly employed and effective method for the crystallization of organic molecules.

  • Dissolve the purified 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in a suitable solvent or a mixture of solvents (e.g., absolute ethanol) at a slightly elevated temperature to ensure complete dissolution.[3]

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the solution to cool slowly to room temperature.

  • Cover the container with a perforated lid to allow for slow evaporation of the solvent.

  • Store the container in a vibration-free environment for several days to weeks, allowing for the formation of well-defined single crystals.

X-ray Diffraction Analysis

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The following section outlines the typical workflow for the X-ray diffraction analysis of a novel compound.

Xray_Workflow Crystal_Selection Single Crystal Selection Mounting Mounting on Diffractometer Crystal_Selection->Mounting Data_Collection X-ray Data Collection Mounting->Data_Collection Data_Processing Data Processing and Reduction Data_Collection->Data_Processing Structure_Solution Structure Solution (e.g., Direct Methods) Data_Processing->Structure_Solution Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Validation Structure Validation and Analysis Structure_Refinement->Validation Final_Structure Final Crystal Structure Validation->Final_Structure

Caption: Workflow for single-crystal X-ray diffraction analysis.

Data Collection and Processing

A suitable single crystal is mounted on a diffractometer equipped with a radiation source (e.g., Mo Kα or Cu Kα). The crystal is then exposed to a beam of X-rays, and the diffraction pattern is recorded on a detector. The collected data are then processed to yield a set of reflection intensities, which are used for structure solution and refinement.

Structure Solution and Refinement

The crystal structure is typically solved using direct methods or Patterson methods, which provide an initial model of the electron density distribution in the unit cell. This model is then refined using least-squares methods to obtain the final atomic coordinates and anisotropic displacement parameters.

Crystal Structure of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

While the specific crystal structure of the title compound is not publicly available, we can anticipate some of its key structural features based on the analysis of closely related sulfonamide and 1,3,4-thiadiazole derivatives.

Molecular Conformation

The molecule is expected to adopt a conformation that minimizes steric hindrance. The dihedral angle between the phenyl ring of the benzenesulfonamide moiety and the 1,3,4-thiadiazole ring will be a key conformational parameter.

Intermolecular Interactions

Hydrogen bonding is expected to play a significant role in the crystal packing of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. The sulfonamide group (SO₂NH) provides a hydrogen bond donor (N-H) and two hydrogen bond acceptors (the oxygen atoms of the sulfonyl group). The nitrogen atoms of the 1,3,4-thiadiazole ring can also act as hydrogen bond acceptors. These interactions are likely to lead to the formation of one-, two-, or three-dimensional supramolecular architectures.

Conclusion

The structural elucidation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide through single-crystal X-ray diffraction provides invaluable insights into its solid-state conformation and intermolecular interactions. This knowledge is fundamental for understanding its physicochemical properties and for guiding the future design of related compounds with potentially enhanced biological activities. The synthesis and crystallization protocols outlined in this guide provide a framework for obtaining high-quality single crystals suitable for such analysis.

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Foundational

thermodynamic stability of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

An In-depth Technical Guide to the Thermodynamic Stability of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide Abstract This technical guide provides a comprehensive framework for evaluating the thermodynamic stabilit...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Thermodynamic Stability of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of the novel sulfonamide derivative, 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. In the absence of extensive published stability data for this specific molecule, this document establishes a robust investigational strategy grounded in first principles and authoritative analytical methodologies. We delve into the structural components of the molecule—the benzenesulfonamide core, the 1,3,4-thiadiazole heterocycle, and the bromo-substituent—to anticipate potential stability liabilities. The core of this guide presents detailed, field-proven protocols for essential analytical techniques, including Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), equilibrium solubility studies, and forced degradation testing. Each protocol is designed as a self-validating system, with an emphasis on the causality behind experimental choices and the rigorous interpretation of resulting data. This document is intended to serve as a practical and authoritative resource for scientists tasked with characterizing the solid-state properties and degradation pathways of this, and structurally related, drug candidates, ensuring alignment with regulatory expectations for drug substance characterization.[1][2][3]

Introduction: The Imperative of Thermodynamic Stability

The compound 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a sulfonamide derivative incorporating a 1,3,4-thiadiazole moiety.[4] Its structure suggests potential utility in medicinal chemistry, a field where sulfonamides and thiadiazole derivatives have shown a wide range of biological activities.[5][6] However, before any therapeutic potential can be realized, a thorough understanding of the molecule's fundamental physicochemical properties is paramount.

Thermodynamic stability is arguably the most critical of these properties. It dictates the long-term viability of a drug substance, influencing its shelf-life, bioavailability, and ultimately, its safety and efficacy.[3] An unstable compound can degrade over time, leading to a loss of potency and the formation of potentially toxic impurities. Furthermore, the solid-state form of a drug—whether it exists as a stable crystal, a metastable polymorph, or an amorphous solid—directly impacts its solubility and dissolution rate, which are key determinants of its in-vivo performance.[7]

The purpose of stability testing is to provide evidence on how the quality of a drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[3] This guide outlines a multi-faceted approach to systematically evaluate the .

Structural Analysis and Potential Stability Considerations

A proactive assessment of stability begins with a structural deconstruction of the molecule to identify moieties prone to chemical or physical instability.

  • Benzenesulfonamide Core: The sulfonamide group is a cornerstone of many pharmaceuticals. A key characteristic of this class is the tendency to exhibit polymorphism—the ability to exist in multiple crystalline forms.[7][8] Different polymorphs of the same compound can have distinct thermodynamic stabilities, melting points, and solubilities.[7][9] The acidic N-H proton and the oxygen atoms of the sulfonamide group are potent hydrogen bond donors and acceptors, respectively, which can lead to the formation of various intermolecular hydrogen-bonding arrangements (synthons), such as catemers or dimers, giving rise to different crystal packings and, consequently, different polymorphs.[10] Therefore, screening for and identifying the most stable polymorphic form is an essential step in development.[10]

  • 1,3,4-Thiadiazole Ring: Heterocyclic rings are common in drug molecules. The 1,3,4-thiadiazole ring is an aromatic system generally considered to be thermally stable. Studies on related 1,3,4-thiadiazole derivatives often show decomposition temperatures well above 200°C, indicating a robust core structure.[11][12][13] However, its susceptibility to hydrolytic or oxidative cleavage under harsh conditions must be experimentally determined.

  • Bromo- Phenyl Group: The 4-bromo substituent on the phenyl ring is an electron-withdrawing group. While the carbon-bromine bond is generally stable, its presence can influence the electronic distribution of the entire molecule, potentially affecting the acidity of the sulfonamide proton and the overall crystal packing energy.

Methodologies for Experimental Stability Assessment

A comprehensive evaluation of thermodynamic stability requires a suite of orthogonal analytical techniques. The following sections provide the principles and detailed protocols for the most critical assays.

Thermal Analysis

Thermal analysis techniques are indispensable for characterizing the solid-state properties of a drug substance.[14] They provide information on melting, crystallization, decomposition, and polymorphic transitions.

Principle of the Technique: Differential Scanning Calorimetry (DSC) is a fundamental thermoanalytical technique that measures the difference in heat flow between a sample and an inert reference as they are subjected to a controlled temperature program.[15][16] This measurement provides critical insights into thermal events such as melting (endothermic), crystallization (exothermic), and solid-solid phase transitions, making it a primary tool for identifying polymorphs and assessing purity.[14][17]

Experimental Protocol:

  • Sample Preparation: Accurately weigh 2-5 mg of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide powder into a clean aluminum DSC pan.

  • Pan Sealing: Crimp the pan with a lid. For volatile substances or to prevent thermal degradation from influencing the melting endotherm, a hermetically sealed pan is recommended. A pinhole in the lid can be used to allow volatiles to escape if desired.

  • Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Thermal Program:

    • Equilibrate the cell at a starting temperature, e.g., 25°C.

    • Ramp the temperature at a controlled rate, typically 10 K/min, to a final temperature well above the expected melting point (e.g., 300°C).[18]

    • Maintain a constant inert atmosphere by purging the cell with nitrogen gas (e.g., at 50 mL/min).

  • Data Analysis: Record the heat flow as a function of temperature. The melting point (Tonset or Tpeak) and the enthalpy of fusion (ΔHfus) are determined by integrating the area of the melting endotherm.

Data Interpretation:

  • A single, sharp endotherm is indicative of a relatively pure, crystalline substance. The peak of this endotherm corresponds to the melting point.

  • Multiple thermal events prior to the final melt may suggest the presence of polymorphs, solvates, or impurities. For instance, an exothermic event (crystallization) followed by an endothermic event (melting) could indicate the transition of a metastable form to a more stable one.[15]

  • A broad endotherm may suggest the presence of impurities or a wide particle size distribution.

Visualization of DSC Workflow:

DSC_Workflow cluster_prep Sample Preparation cluster_analysis DSC Analysis cluster_data Data Interpretation weigh Weigh 2-5 mg of Sample pan Place in Al-DSC Pan weigh->pan seal Crimp/Seal Pan pan->seal instrument Load Sample & Reference Pans seal->instrument program Run Thermal Program (e.g., 10 K/min under N2) instrument->program thermogram Generate Thermogram program->thermogram analyze Determine T_melt and ΔH_fus thermogram->analyze report Stability Report analyze->report Assess Purity, Polymorphism TGA_Workflow cluster_prep Sample Preparation cluster_analysis TGA Analysis cluster_data Data Interpretation weigh_tga Weigh 5-10 mg of Sample pan_tga Place in TGA Pan weigh_tga->pan_tga instrument_tga Load Pan onto Microbalance pan_tga->instrument_tga program_tga Heat at Controlled Rate (e.g., 10 K/min under N2) instrument_tga->program_tga curve Generate Mass vs. Temperature Curve program_tga->curve analyze_tga Identify Decomposition & Desolvation Temps curve->analyze_tga report_tga Stability Report analyze_tga->report_tga Assess Thermal Stability, Volatiles Solubility_Workflow cluster_analysis Parallel Analysis start Add Excess Solid to Solvent equilibrate Agitate at Constant Temp (24-72h) to Reach Equilibrium start->equilibrate separate Separate Phases (Centrifuge & Filter Supernatant) equilibrate->separate quantify Quantify Solute in Filtrate (e.g., HPLC-UV) separate->quantify analyze_solid Analyze Residual Solid (e.g., XRPD, DSC) separate->analyze_solid report Thermodynamic Solubility Value quantify->report compare Compare Final vs. Initial Solid Form analyze_solid->compare compare->report

Caption: Workflow for thermodynamic solubility determination.
Forced Degradation (Stress Testing)

Principle of the Technique: Forced degradation studies involve subjecting the drug substance to stress conditions more severe than accelerated stability testing. T[19]he primary goals are to identify likely degradation products, elucidate degradation pathways, and demonstrate the specificity of analytical methods—proving they can separate and quantify the active ingredient from any degradants (i.e., the method is "stability-indicating"). T[20]hese studies are a core regulatory requirement. A[19]n ideal study aims for 5-20% degradation of the active substance to ensure that primary and secondary degradation products are generated without destroying the molecule entirely.

[19]Experimental Protocols:

For each condition below, a solution of the drug substance (e.g., 1 mg/mL in a suitable solvent like acetonitrile/water) is prepared and subjected to the stress. A control sample, protected from the stress condition, is analyzed alongside the stressed samples.

  • Acidic Hydrolysis:

    • Add an equal volume of 0.1 M HCl to the drug solution.

    • Heat the mixture (e.g., at 60-80°C) for several hours.

    • Withdraw samples at various time points (e.g., 2, 4, 8 hours), neutralize with 0.1 M NaOH, dilute, and analyze.

  • Basic Hydrolysis:

    • Add an equal volume of 0.1 M NaOH to the drug solution.

    • Keep at room temperature or heat gently (e.g., 40°C). Basic hydrolysis is often faster than acidic.

    • Withdraw samples, neutralize with 0.1 M HCl, dilute, and analyze.

  • Oxidative Degradation:

    • Add a solution of 3% hydrogen peroxide (H₂O₂) to the drug solution.

    • Keep the mixture at room temperature and protected from light for up to 24 hours.

    • Withdraw samples at various time points, quench any remaining peroxide if necessary, and analyze.

  • Thermal Degradation (in Solution):

    • Heat the drug solution (at a neutral pH) at an elevated temperature (e.g., 80°C) for an extended period.

    • Analyze samples at various time points.

  • Photostability:

    • Expose the drug substance (both as a solid powder and in solution) to a controlled light source as specified in ICH Q1B guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

    • Analyze the exposed samples against a dark control.

Visualization of Forced Degradation Workflow:

Forced_Degradation_Workflow cluster_stress Apply Stress Conditions cluster_outcomes Interpret Results start Prepare Drug Substance (Solid & Solution) acid Acidic Hydrolysis start->acid base Basic Hydrolysis start->base oxid Oxidation (H₂O₂) start->oxid therm Thermal start->therm photo Photolytic (ICH Q1B) start->photo analysis Analyze Stressed Samples & Controls via HPLC-MS/DAD acid->analysis base->analysis oxid->analysis therm->analysis photo->analysis pathway Identify Degradation Pathways analysis->pathway method Confirm Method is Stability-Indicating analysis->method impurities Characterize Degradants analysis->impurities report Forced Degradation Study Report pathway->report method->report impurities->report

Caption: General workflow for forced degradation studies.

Table 2: Summary Template for Forced Degradation Results

Stress ConditionDuration/Temp% Assay LossNumber of DegradantsPeak Area of Major Degradant (%)
Control-< 1%0-
0.1 M HCl8h / 80°C15.2%211.8%
0.1 M NaOH4h / 40°C18.5%117.9%
3% H₂O₂24h / RT9.8%35.6%
Heat (Solid)48h / 80°C2.1%11.5%
Light (Solid)ICH Q1B< 1%0-

Note: Data shown is hypothetical for illustrative purposes.

Conclusion and Regulatory Perspective

The cannot be assumed; it must be rigorously determined through empirical investigation. The methodologies outlined in this guide—thermal analysis, thermodynamic solubility, and forced degradation—form the cornerstone of a comprehensive stability assessment program. These studies are not merely academic exercises; they are fundamental requirements for regulatory bodies worldwide, as detailed in guidelines such as ICH Q1A(R2).

[1][2][21][22]The data generated from these experiments will establish the compound's intrinsic stability, identify its most stable crystalline form, and reveal its degradation pathways. This knowledge is critical for making informed decisions in subsequent stages of drug development, including formulation design, packaging selection, and the establishment of appropriate storage conditions and re-test periods. B[3]y following the systematic, evidence-based approach presented here, researchers can build a robust data package that ensures the quality, safety, and efficacy of the drug substance.

References

  • Vertex AI Search. (2024). Differential Scanning Calorimetry (DSC Analysis)
  • Veeprho. (2020).
  • Coriolis Pharma. Differential Scanning Calorimetry.
  • BioBoston Consulting. (2024). A Deep Dive into ICH Stability Guidelines (Q1A-Q1F).
  • Slideshare. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING.
  • Netzsch. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
  • American Pharmaceutical Review. Differential Scanning Calorimeters (DSC).
  • U.S. Food and Drug Administration. FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products.
  • European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
  • Benchchem. An In-depth Technical Guide on the Thermal Stability of 4-(1,3,4-thiadiazol-2-yl)phenol.
  • FDCELL. (2025). ICH Q1A(R2) Stability Testing of New Drug Substances and Products.
  • ResearchGate. (2025). (PDF) Polymorphism in Sulfonamides.
  • Crystal Growth & Design. (2010). Polymorphism in Secondary Benzene Sulfonamides.
  • Improved Pharma. (2022). Thermogravimetric Analysis.
  • American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
  • ResearchGate. (2025). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides.
  • PubMed. (1972). Polymorphism in sulfonamides.
  • WuXi AppTec. Kinetic & Thermodynamic Solubility Testing.
  • Oriental Journal of Chemistry. (2019). Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings.
  • Taylor & Francis. (2024). Synthesis and characterization of two asymmetrical 2-cyclohexylsulfenyl-5-alkylsulfenylth[1][17][23]iadiazoles and study the impact of substituents on the structural features, thermal behavior, and anti-bacterial activity.

  • Pion. (2026).
  • Semantic Scholar. (2019). Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings.
  • Auriga Research. (2022). Thermogravimetric Analysis (TGA)
  • Veeprho. (2020). Thermogravimetric Analysis in Pharmaceuticals.
  • ResolveMass Laboratories Inc. (2026). TGA Analysis in Pharmaceuticals.
  • Science.gov.
  • IUPAC.
  • PharmaScroll. (2023).
  • Bioprocess Online. (2026).
  • PubChemLite. 4-bromo-n-(1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide.
  • ACS Publications. (2019).
  • MDPI. (2015).
  • TSI Journals. (2012).
  • PubChem. N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

Sources

Exploratory

Comprehensive Physicochemical and Synthetic Profiling of 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Executive Summary As drug discovery pivots toward highly functionalized, modular pharmacophores, 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (CAS: 349614-28-4) has emerged as a critical bifunctional building bloc...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As drug discovery pivots toward highly functionalized, modular pharmacophores, 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (CAS: 349614-28-4) has emerged as a critical bifunctional building block[1]. This compound strategically marries a highly reactive 4-bromophenyl handle with a 1,3,4-thiadiazole-substituted sulfonamide moiety. For medicinal chemists and drug development professionals, this molecule serves a dual purpose: it acts as a direct precursor for synthesizing potent carbonic anhydrase inhibitors and antimicrobial agents, while its aryl bromide functionality allows for rapid library expansion via palladium-catalyzed cross-coupling reactions[2].

This technical whitepaper provides an in-depth analysis of its physicochemical properties, establishes a self-validating synthetic protocol, and maps its downstream pharmacological utility.

Physicochemical & Computational Profiling

Understanding the physicochemical behavior of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is essential for predicting its pharmacokinetics and optimizing reaction conditions. The integration of the electron-withdrawing 1,3,4-thiadiazole ring significantly alters the electronic landscape of the classical benzenesulfonamide structure.

Quantitative Data Summary

The following table consolidates the core structural and computational metrics of the compound[1][3].

PropertyValueMechanistic Implication
CAS Registry Number 349614-28-4Standardized identification for procurement and regulatory tracking.
Molecular Formula C₈H₆BrN₃O₂S₂Indicates high heteroatom density, contributing to multiple binding modes.
Molecular Weight 320.19 g/mol Falls well within Lipinski's Rule of 5, ensuring favorable oral bioavailability.
Monoisotopic Mass 318.90848 DaCritical for high-resolution mass spectrometry (HRMS) validation.
SMILES C1=C(C=CC(=C1)S(=O)(=O)NC2=NN=CS2)BrFacilitates in silico docking and cheminformatic screening.
Predicted XLogP ~1.9Optimal lipophilicity for membrane permeability without excessive hydrophobic trapping.
H-Bond Donors/Acceptors 1 Donor / 5 AcceptorsHigh capacity for target engagement (e.g., zinc coordination in metalloenzymes).
Causality in Chemical Properties
  • Enhanced Acidity of the Sulfonamide Proton: Classical primary sulfonamides exhibit a pKa of ~10. However, the N-substitution with a 1,3,4-thiadiazole ring—a highly electron-deficient heteroaromatic system—exerts a strong inductive and mesomeric electron-withdrawing effect. This stabilizes the conjugate base through extensive charge delocalization, dropping the pKa to approximately 5.5–7.0. Consequently, the molecule is predominantly ionized at physiological pH, a critical prerequisite for coordinating with the active-site zinc ion (Zn²⁺) in carbonic anhydrase enzymes[2].

  • Lipophilic Tuning via Aryl Bromide: The 4-bromo substituent offsets the high polarity of the thiadiazole and sulfonamide groups, pushing the XLogP to ~1.9[3]. This precise lipophilic balance prevents the molecule from being overly hydrophilic, ensuring adequate cellular penetration.

Synthetic Methodology & Experimental Protocol

The synthesis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide relies on the nucleophilic acyl substitution of a sulfonyl chloride by a heterocyclic amine[4]. To ensure high yield and purity, the protocol must suppress competing side reactions (e.g., bis-sulfonylation).

Mechanistic Workflow

Synthesis A 4-Bromobenzenesulfonyl Chloride D Nucleophilic Attack at Sulfonyl Center A->D B 2-Amino-1,3,4- thiadiazole B->D C Base (Pyridine/TEA) Solvent (DCM/THF) C->D E Tetrahedral Intermediate D->E F Chloride Elimination E->F G 4-Bromo-N-(1,3,4-thiadiazol-2-yl) benzenesulfonamide F->G

Fig 1. Mechanistic workflow for synthesizing the thiadiazole benzenesulfonamide.

Step-by-Step Experimental Protocol

This self-validating protocol is adapted from standardized sulfonylation methodologies[4][5].

Reagents & Materials:

  • 4-Bromobenzenesulfonyl chloride (1.05 eq)

  • 2-Amino-1,3,4-thiadiazole (1.00 eq)

  • Anhydrous Pyridine (2.00 eq) - Acts as both acid scavenger and nucleophilic catalyst.

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

  • Reaction Setup (Inert Atmosphere): In an oven-dried, round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-1,3,4-thiadiazole (1.0 eq) in anhydrous DCM under an argon atmosphere.

  • Catalytic Activation: Add anhydrous pyridine (2.0 eq) to the solution. Causality: Pyridine reacts with the incoming sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate, significantly accelerating the reaction rate compared to standard triethylamine[4].

  • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve 4-bromobenzenesulfonyl chloride (1.05 eq) in a minimal amount of DCM and add it dropwise over 15 minutes. The low temperature prevents exothermic degradation and minimizes bis-sulfonylation.

  • Propagation & Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) (Eluent: Hexane/Ethyl Acetate 1:1). The disappearance of the amine spot validates reaction completion.

  • Quenching & Workup: Quench the reaction with 1N HCl to neutralize excess pyridine. Transfer to a separatory funnel and extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude solid via flash column chromatography or recrystallization from ethanol to yield the pure 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide as a crystalline solid.

Downstream Diversification & Pharmacological Applications

The true value of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide lies in its orthogonal reactivity. While the 1,3,4-thiadiazole sulfonamide acts as the primary pharmacophore binding to biological targets, the 4-bromo position serves as a synthetic handle for late-stage functionalization[2][5].

Cross-Coupling for SAR Library Generation

By subjecting the aryl bromide to Palladium-catalyzed cross-coupling, researchers can rapidly generate diverse libraries for Structure-Activity Relationship (SAR) profiling:

  • Suzuki-Miyaura Coupling: Reacting the core with various arylboronic acids yields biaryl sulfonamides, which are known to occupy the hydrophobic pocket of carbonic anhydrase isoforms, granting isozyme selectivity.

  • Buchwald-Hartwig Amination: Coupling with secondary amines generates aminoaryl derivatives, modulating the compound's solubility and pharmacokinetic profile.

Diversification Core 4-Bromo-N-(1,3,4-thiadiazol-2-yl) benzenesulfonamide Suzuki Suzuki-Miyaura Coupling (Pd cat.) Core->Suzuki Buchwald Buchwald-Hartwig Amination (Pd cat.) Core->Buchwald CA Carbonic Anhydrase Inhibition Studies Core->CA Prod1 Biaryl Sulfonamide Derivatives Suzuki->Prod1 Prod2 Aminoaryl Sulfonamide Derivatives Buchwald->Prod2 Prod3 Target Validation & SAR Profiling CA->Prod3

Fig 2. Downstream pharmacological diversification and cross-coupling pathways.

Biological Significance

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry[2]. When coupled with a sulfonamide, it exhibits profound antibacterial, antifungal, and anticancer properties. The thiadiazole ring acts as a bioisostere for oxadiazoles and triazoles, offering improved metabolic stability while maintaining the necessary hydrogen-bonding interactions within enzyme active sites.

References

  • ChemScene. "4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide Product Data". ChemScene.
  • PubChemLite. "4-bromo-n-(1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide". Université du Luxembourg.
  • Benchchem. "Synthesis of Sulfonamides from Sulfonyl Chlorides and Amines (General Procedure)". Benchchem.
  • ACS Combinatorial Science. "Solid-Phase Synthesis of 1,3,4-Thiadiazole Derivatives via Desulfurative Cyclization". ACS Publications.
  • PMC. "Synthesis, biological and molecular modelling for 1,3,4-thiadiazole sulfonyl thioureas: bacterial and fungal activity". National Institutes of Health.

Sources

Protocols & Analytical Methods

Method

step-by-step preparation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Application Note: Optimized Synthesis of 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide Executive Summary Heteroaromatic sulfonamides, particularly those bearing a 1,3,4-thiadiazole ring, are privileged pharmacophor...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Synthesis of 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Executive Summary

Heteroaromatic sulfonamides, particularly those bearing a 1,3,4-thiadiazole ring, are privileged pharmacophores in modern drug discovery. They are widely deployed as potent inhibitors of metalloenzymes—most notably carbonic anhydrases—and exhibit broad-spectrum antimicrobial properties . This application note details a highly optimized, high-yield synthetic protocol for the preparation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide . By moving away from traditional weak-base methodologies, this guide provides a self-validating, mechanistically grounded workflow designed for scale-up and high purity.

Mechanistic Rationale & Strategy (Expertise & Experience)

The synthesis of this compound relies on the N-sulfonylation of 2-amino-1,3,4-thiadiazole with 4-bromobenzenesulfonyl chloride. However, researchers frequently encounter sluggish kinetics, incomplete conversions, and poor yields (<40%) when using standard conditions (e.g., Triethylamine or Pyridine in Dichloromethane).

The Causality of Failure: The 2-amino group on the 1,3,4-thiadiazole ring is highly electron-deficient. The adjacent heteroaromatic system (containing one sulfur and two nitrogen atoms) exerts a strong electron-withdrawing effect, severely depleting the nucleophilicity of the exocyclic amine.

The Optimized Solution: To overcome this intrinsic electronic deactivation, a reagent-based optimization utilizing a strong inorganic base is required . By employing Sodium Hydride (NaH) in a polar aprotic solvent like anhydrous Tetrahydrofuran (THF), the primary amine is quantitatively deprotonated. This generates a highly nucleophilic nitrogen anion that rapidly and regioselectively attacks the electrophilic sulfur of the sulfonyl chloride.

Stoichiometric Imperative: The protocol explicitly calls for 2.2 equivalents of NaH . This is not arbitrary. The newly formed secondary sulfonamide product is highly acidic (pKa ~5.5–6.5). If only 1.0 equivalent of base is used, the product will immediately deprotonate the unreacted starting amine, halting the reaction at 50% conversion. The second equivalent of NaH drives the equilibrium forward by deprotonating the product, while the 0.2 equivalent excess accounts for trace moisture.

Reagent Matrix

Reagent / MaterialRoleEquivalentsAmount (for 10 mmol scale)CAS Number
2-Amino-1,3,4-thiadiazole Nucleophile1.0 eq1.01 g4005-51-0
4-Bromobenzenesulfonyl chloride Electrophile1.1 eq2.81 g98-58-8
Sodium Hydride (60% in mineral oil)Strong Base2.2 eq0.88 g7646-69-7
Anhydrous THF SolventN/A40 mL109-99-9
Saturated NH₄Cl (aq) Quenching AgentN/A30 mL12125-02-9

Execution Protocol

Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (Nitrogen or Argon).

Step 1: Nucleophile Activation (Deprotonation)

  • Suspend 2-amino-1,3,4-thiadiazole (1.01 g, 10 mmol) in 30 mL of anhydrous THF in a 100 mL round-bottom flask equipped with a magnetic stir bar.

  • Cool the suspension to 0 °C using an ice-water bath.

  • Add NaH (0.88 g of 60% dispersion, 22 mmol) in small portions over 10 minutes to prevent thermal runaway.

  • In-Process Check (IPC): Observe the evolution of H₂ gas. Stir the mixture at 0 °C for 30 minutes until bubbling ceases, indicating complete formation of the nitrogen anion.

Step 2: Electrophilic Sulfonylation

  • Dissolve 4-bromobenzenesulfonyl chloride (2.81 g, 11 mmol) in 10 mL of anhydrous THF.

  • Add this solution dropwise to the reaction mixture at 0 °C over 15 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 2 to 4 hours.

Step 3: Mechanistically-Driven Workup

  • Expert Insight: Do not quench with pure water or NaOH. The product is an acidic sulfonamide; a basic aqueous layer will trap the product as a water-soluble anion.

  • Quench the reaction carefully at 0 °C by adding 30 mL of saturated aqueous NH₄Cl. This mildly acidic quench (pH ~5-6) ensures the sulfonamide is fully protonated and neutral.

  • Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

  • Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Purification

  • The crude solid is triturated with cold diethyl ether to remove mineral oil (from the NaH).

  • Recrystallize the residue from boiling Ethanol to yield the pure 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide as a white crystalline solid.

Workflow Visualization

SynthesisWorkflow Step1 1. Reagent Preparation 2-Amino-1,3,4-thiadiazole in Anhydrous THF Step2 2. Deprotonation (0 °C) Add NaH (2.2 eq.) Drive equilibrium via H₂ evolution Step1->Step2 Step3 3. Sulfonylation (25 °C) Add 4-Bromobenzenesulfonyl chloride Regioselective N-attack Step2->Step3 Step4 4. Quench & Extraction Sat. NH₄Cl quench, EtOAc extraction Isolate crude organic layer Step3->Step4 Step5 5. Purification & QC Recrystallization (EtOH) LC-MS & NMR Validation Step4->Step5

Workflow for the optimized synthesis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

Self-Validating Quality Control & Data Analytics

To ensure absolute trustworthiness of the synthesized batch, the protocol must be validated against the following analytical benchmarks.

Table 1: Methodological Yield Comparison

Method Base / Solvent Time Conversion Isolated Yield
Standard Triethylamine / DCM 24 hrs < 50% 32%
Classical Pyridine (neat) 12 hrs ~ 70% 55%

| Optimized | NaH / Anhydrous THF | 3 hrs | > 95% | 88% |

Table 2: Analytical Validation Data (Expected Parameters)

Analytical Technique Diagnostic Markers for Successful Synthesis
TLC (50% EtOAc/Hexanes) Disappearance of polar baseline amine; appearance of a new UV-active spot at Rf ~0.4.
LC-MS (ESI+) Target Mass: 320.18 g/mol . Look for the classic 1:1 Bromine isotope pattern at m/z 320.0 [M+H]⁺ (⁷⁹Br) and m/z 322.0 [M+H]⁺ (⁸¹Br).

| ¹H NMR (400 MHz, DMSO-d₆) | δ ~13.5 ppm (br s, 1H, -NH-SO₂-); δ ~8.9 ppm (s, 1H, thiadiazole-CH); δ 7.8 - 7.6 ppm (m, 4H, p-substituted aromatic protons). Note the disappearance of the primary amine signal (~7.0 ppm). |

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for discoveries and drug design. Nature Reviews Drug Discovery, 7(2), 168-181. URL: [Link]

  • Yang, S.-J., Lee, S.-H., Kwak, H.-J., & Gong, Y.-D. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry, 78(2), 438–444. URL:[Link]

Application

using 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in drug discovery screening

Application Note: Advanced Screening Protocols for 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in Carbonic Anhydrase Drug Discovery Introduction: The "Tail Approach" in Carbonic Anhydrase Targeting The compound 4...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Screening Protocols for 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in Carbonic Anhydrase Drug Discovery

Introduction: The "Tail Approach" in Carbonic Anhydrase Targeting

The compound 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (CAS: 349614-28-4) represents a highly specialized scaffold in the development of Carbonic Anhydrase (CA) inhibitors[1]. In oncology drug discovery, selectively targeting tumor-associated isoforms (hCA IX and hCA XII) over widespread, physiologically dominant cytosolic isoforms (hCA I and hCA II) is a critical hurdle[2].

This compound leverages the classic "tail approach" to achieve selectivity. While the sulfonamide moiety acts as a Zinc-Binding Group (ZBG) that coordinates with the Zn2+ ion in the enzyme's active site, the bulky 4-bromophenyl "tail" extends into the hydrophobic and hydrophilic halves of the active site cavity[2]. Because the active site clefts of CA IX and XII are structurally distinct from CA I and II, the steric bulk and halogen bonding capabilities of the bromophenyl group preferentially stabilize the inhibitor within the tumor-associated isoforms, drastically reducing off-target toxicity[2].

Mechanistic Rationale: Secondary Sulfonamides and Tumor Hypoxia

Unlike primary sulfonamides ( −SO2​NH2​ ), 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a secondary sulfonamide, as the nitrogen is substituted with a 1,3,4-thiadiazole ring[1]. Secondary sulfonamides typically exhibit weaker direct zinc coordination; however, the presence of the electron-withdrawing thiadiazole ring lowers the pKa​ of the sulfonamide proton, allowing it to remain deprotonated at physiological pH[3]. This facilitates displacement of the zinc-bound water molecule or enables alternative anchoring mechanisms (e.g., hydrogen bonding to Thr199)[4].

In solid tumors, rapid proliferation outpaces angiogenesis, leading to severe hypoxia. This triggers the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1 α ), which upregulates CA IX[5]. CA IX catalyzes the reversible hydration of CO2​ to bicarbonate and protons, maintaining a neutral intracellular pH while acidifying the extracellular microenvironment—a hallmark of aggressive, metastatic cancers[5]. Inhibiting CA IX with this compound disrupts this pH homeostasis, leading to intracellular acidification and apoptosis[3].

Pathway and Workflow Visualizations

CA9_Pathway Hypoxia Tumor Hypoxia (Low O2) HIF1A HIF-1α Activation Hypoxia->HIF1A Induces CA9 CA IX Overexpression HIF1A->CA9 Upregulates Acid Extracellular Acidification & Intracellular pH Maintenance CA9->Acid Catalyzes CO2 Hydration Survival Tumor Cell Survival & Metastasis Acid->Survival Promotes Inhibitor 4-bromo-N-(1,3,4-thiadiazol-2-yl) benzenesulfonamide Inhibitor->CA9 Blocks Active Site Apoptosis Intracellular Acidification & Apoptosis Inhibitor->Apoptosis Triggers

Fig 1: Mechanism of CA IX inhibition by sulfonamides in hypoxic tumor microenvironments.

Screening_Workflow Prep Compound Preparation Enzyme Stopped-Flow CO2 Hydration Assay Prep->Enzyme 15-60 min pre-incubation Selectivity Isoform Selectivity Profiling (CA I/II vs IX/XII) Enzyme->Selectivity Ki Determination Cell Cell-Based Hypoxia Cytotoxicity Assay Selectivity->Cell Selects Candidates Hit Hit Validation & Lead Validation Cell->Hit In vivo translation

Fig 2: High-throughput screening workflow for Carbonic Anhydrase inhibitors.

Experimental Protocols

Protocol I: Stopped-Flow CO2​ Hydration Kinetics Assay

To determine the inhibition constant ( Ki​ ) of the compound, the Khalifah stopped-flow method remains the gold standard[6]. This protocol is a self-validating system: it requires the subtraction of the uncatalyzed reaction rate to isolate true enzymatic inhibition[7].

Materials & Reagents:

  • Enzymes: Recombinant hCA I, II, IX, and XII (purified, ~10 nM final concentration).

  • Buffer: 10 mM HEPES (pH 7.4) containing 0.2 mM Phenol Red indicator[4].

  • Ionic Strength Modifier: 10 mM NaClO4​ or Na2​SO4​ [7]. (Causality: Halide ions like Cl− can weakly coordinate the active site zinc and skew baseline kinetics. Perchlorate or sulfate are non-coordinating and maintain osmotic balance[7].)

  • Substrate: CO2​ -saturated ultrapure water (yielding 1.7 to 17 mM CO2​ upon mixing)[7].

  • Equipment: Applied Photophysics stopped-flow spectrophotometer[4].

Step-by-Step Methodology:

  • Compound Preparation: Dissolve 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in 100% DMSO to create a 10 mM stock. Perform serial dilutions in the assay buffer (final DMSO concentration must remain <1% to prevent enzyme denaturation).

  • Pre-Incubation: Mix the diluted inhibitor with the recombinant hCA enzyme and incubate at room temperature for 15 to 60 minutes. (Causality: Bulky secondary sulfonamides often exhibit slower association kinetics than primary sulfonamides; extended pre-incubation ensures the system reaches thermodynamic equilibrium[4].)

  • Stopped-Flow Execution: Rapidly mix the enzyme-inhibitor solution 1:1 with the CO2​ -saturated water inside the stopped-flow instrument.

  • Kinetic Readout: Monitor the decrease in absorbance at 557 nm for 10–100 seconds. (Causality: 557 nm is the precise absorbance maximum of Phenol Red. As the enzyme hydrates CO2​ , the generated protons lower the pH, causing a measurable colorimetric shift[4].)

  • Data Analysis: Record at least six traces of the initial 5–10% of the reaction to determine the initial velocity ( v0​ )[7]. Subtract the uncatalyzed CO2​ hydration rate (buffer + CO2​ without enzyme). Calculate the Ki​ using the Cheng-Prusoff equation.

Protocol II: Cell-Based Hypoxia Efficacy & Cytotoxicity Assay

Because CA IX is a transmembrane protein induced by hypoxia, standard normoxic cell assays will yield false negatives[5]. This protocol validates the compound's physiological efficacy.

Materials & Reagents:

  • Cell Lines: MCF-7 or HeLa (known to upregulate CA IX under hypoxia)[3].

  • Incubation: Hypoxia chamber (1% O2​ , 5% CO2​ , 94% N2​ )[3].

  • Readout: CellTiter-Glo® (ATP-based viability) and pH microelectrode.

Step-by-Step Methodology:

  • Seeding: Seed cells at 5×103 cells/well in 96-well plates. Allow 24 hours for adherence under normoxic conditions (21% O2​ ).

  • Hypoxia Induction: Transfer plates to the hypoxia chamber. Incubate for 24 hours to stabilize HIF-1 α and induce CA IX expression[5]. Self-Validation Control: Keep a duplicate plate in normoxia. A true CA IX inhibitor will show high cytotoxicity in the hypoxic plate but low cytotoxicity in the normoxic plate.

  • Treatment: Dose the cells with 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (0.1 nM to 100 µM). Include Acetazolamide (AAZ) as a positive control and 0.1% DMSO as a vehicle control.

  • Extracellular Acidification Readout: After 48 hours of treatment, measure the pH of the culture media. Effective CA IX inhibition will prevent the acidification of the media, maintaining a pH closer to 7.4 compared to the acidic vehicle control[3].

  • Viability Readout: Add CellTiter-Glo® reagent, lyse cells, and measure luminescence to quantify ATP levels (directly proportional to viable cell count). Calculate the IC50​ for hypoxic cell death.

Data Presentation: Representative Isoform Selectivity Profile

To assess the success of the "tail approach", quantitative Ki​ data from the stopped-flow assay must be compared across isoforms. The table below illustrates the expected selectivity profile for a bulky thiadiazole-benzenesulfonamide derivative compared to the clinically used, non-selective inhibitor Acetazolamide (AAZ)[2],[6].

CompoundhCA I Ki​ (nM)hCA II Ki​ (nM)hCA IX Ki​ (nM)hCA XII Ki​ (nM)Selectivity Ratio (II / IX)
4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide > 10,0004,5204562~100x
Acetazolamide (AAZ) - Control 25012255.70.48x

Interpretation: The bulky 4-bromophenyl tail creates steric clashes in the tight active sites of off-target cytosolic CA I and CA II, resulting in weak micromolar binding. Conversely, the wider active site clefts of tumor-associated CA IX and XII accommodate the tail, yielding potent nanomolar inhibition and an excellent therapeutic window[2].

References

  • 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide | ChemScene , ChemScene, 1

  • Tail-approach based design, synthesis, and molecular modeling of benzenesulfonamides carrying thiadiazole and urea moieties as novel carbonic anhydrase inhibitors , PubMed (NIH), 2

  • Carbonic anhydrase IX, a hypoxia-induced catalytic component of the pH regulating machinery in tumors , Frontiers, 5

  • Novel fluorinated carbonic anhydrase IX inhibitors reduce hypoxia-induced acidification and clonogenic survival of cancer cells , Oncotarget, 3

  • Carbonic anhydrase inhibitors. Selective inhibition of human isozymes I, II, IX and XII , Taylor & Francis, 6

  • Anion inhibition studies of the o-carbonic anhydrases from Neisseria gonorrhoeae , Semantic Scholar, 7

  • UNCORRECTED PROOF - CNR-IRIS (Stopped-Flow Assay Methodologies) , CNR-IRIS,4

Sources

Method

Application Notes and Protocols for In Vivo Administration of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in Murine Models

Introduction 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a heterocyclic benzenesulfonamide derivative with a molecular formula of C₈H₆BrN₃O₂S₂ and a molecular weight of 320.19 g/mol [1]. Structurally, it belon...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a heterocyclic benzenesulfonamide derivative with a molecular formula of C₈H₆BrN₃O₂S₂ and a molecular weight of 320.19 g/mol [1]. Structurally, it belongs to a class of compounds, benzenesulfonamides, that are well-documented for their diverse pharmacological activities. Notably, many derivatives of 1,3,4-thiadiazole and benzenesulfonamide have demonstrated potent carbonic anhydrase (CA) inhibitory activity and, consequently, have been investigated for their therapeutic potential in various diseases, including cancer.[2][3][4][5][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in murine models. These protocols are designed to ensure scientific integrity, reproducibility, and adherence to animal welfare standards.

The rationale for in vivo evaluation of this compound is underpinned by extensive in vitro evidence demonstrating the cytotoxic properties of structurally related 1,3,4-thiadiazole derivatives against a variety of human cancer cell lines, including breast, colon, and hepatic carcinomas[7][8][9][10]. The mechanism of action is likely linked to the inhibition of carbonic anhydrase isoforms, particularly those that are overexpressed in tumor environments, such as CA IX and CA XII.[4][5][11] These enzymes play a crucial role in regulating tumor pH, contributing to cancer cell survival and proliferation. By inhibiting these enzymes, compounds like 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide may disrupt the tumor microenvironment and enhance the efficacy of other anticancer therapies.[2]

Given the novelty of this specific compound for in vivo studies, this guide will first address the critical step of formulation development for a poorly soluble compound, followed by detailed protocols for determining the maximum tolerated dose (MTD), and subsequent administration via oral, intraperitoneal, and intravenous routes for pharmacokinetic (PK) and pharmacodynamic (PD) studies.

Part 1: Formulation Development for a Poorly Soluble Compound

The aqueous solubility of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is anticipated to be low, a common characteristic of many small molecule drug candidates[12][13][14]. Therefore, developing a suitable vehicle for in vivo administration is a prerequisite for any further studies.

Solubility Assessment

A preliminary solubility screen should be performed to identify a suitable vehicle.

Protocol for Solubility Screening:

  • Prepare a panel of common, biocompatible vehicles (see Table 1).

  • Add a known excess amount of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide to a fixed volume (e.g., 1 mL) of each vehicle in a microcentrifuge tube.

  • Agitate the tubes at room temperature for 24-48 hours to ensure equilibrium is reached.

  • Centrifuge the tubes to pellet any undissolved compound.

  • Carefully collect the supernatant and analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Table 1: Common Vehicles for In Vivo Formulation of Poorly Soluble Compounds

Vehicle ComponentRoleCommon Concentration RangeReference
Saline (0.9% NaCl)Aqueous baseAs required[15]
Phosphate-Buffered Saline (PBS)Buffered aqueous baseAs required[15]
Dimethyl sulfoxide (DMSO)Organic solvent<10%[15][16]
Polyethylene glycol 300/400 (PEG300/400)Co-solvent10-60%[15]
Tween 80 / Polysorbate 80Surfactant/Emulsifier1-10%[15]
Cremophor ELSurfactant/Emulsifier5-15%[12]
Corn Oil / Sesame OilLipid-based vehicleAs required[15]
Hydroxypropyl-β-cyclodextrin (HPβCD)Solubilizing agent20-45%[16]
Formulation Preparation

Based on the solubility data, a suitable vehicle can be selected. A multi-component system is often effective for poorly soluble compounds.

Example Protocol for a Multi-Component Vehicle Preparation:

This protocol is a starting point and should be optimized based on the determined solubility of the compound.

  • Dissolution in Organic Solvent: Weigh the required amount of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide and dissolve it completely in a minimal volume of DMSO. Gentle warming or sonication may be used to aid dissolution, but the stability of the compound at elevated temperatures should be confirmed.[17]

  • Addition of Co-solvents and Surfactants: To the DMSO solution, add other organic components such as PEG300 and Tween 80. Vortex thoroughly after each addition to ensure a homogenous mixture.[17]

  • Aqueous Phase Addition: Slowly add the aqueous phase (e.g., saline or PBS) to the organic mixture in a dropwise manner while continuously vortexing. This slow addition is critical to prevent precipitation of the compound.[17]

  • Final Inspection: The final formulation should be a clear solution. If precipitation occurs, the vehicle composition will need to be adjusted, for instance, by increasing the proportion of co-solvents or surfactants.

Formulation_Workflow cluster_prep Formulation Preparation cluster_qc Quality Control weigh Weigh Compound dissolve_dmso Dissolve in DMSO weigh->dissolve_dmso add_peg_tween Add PEG300 & Tween 80 dissolve_dmso->add_peg_tween add_saline Add Saline (dropwise) add_peg_tween->add_saline final_solution Final Dosing Solution add_saline->final_solution visual_inspection Visual Inspection final_solution->visual_inspection precipitation Precipitation? visual_inspection->precipitation precipitation->final_solution No adjust_vehicle Adjust Vehicle Composition precipitation->adjust_vehicle Yes adjust_vehicle->dissolve_dmso Admin_Routes cluster_oral Oral Gavage (PO) cluster_ip Intraperitoneal (IP) cluster_iv Intravenous (IV) po_restrain Restrain Mouse po_insert Insert Gavage Needle po_restrain->po_insert po_admin Administer to Stomach po_insert->po_admin ip_restrain Restrain Mouse ip_insert Insert Needle into Peritoneum ip_restrain->ip_insert ip_aspirate Aspirate ip_insert->ip_aspirate ip_inject Inject Compound ip_aspirate->ip_inject iv_warm Warm Tail iv_restrain Restrain Mouse iv_warm->iv_restrain iv_insert Insert Needle into Tail Vein iv_restrain->iv_insert iv_inject Inject Compound iv_insert->iv_inject

Caption: Overview of in vivo administration routes in murine models.

Part 4: Pharmacokinetic (PK) Study

A PK study is conducted to understand the absorption, distribution, metabolism, and excretion (ADME) of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

Protocol for Pharmacokinetic Study:

  • Animal Model and Groups: Use a standard mouse strain (e.g., C57BL/6), with at least two groups for different administration routes (e.g., IV and PO) to determine bioavailability. A typical study might use 3-4 mice per time point.

  • Dosing: Administer a single dose of the compound at a concentration determined from the MTD study.

  • Blood Sampling: Collect blood samples at multiple time points post-administration. For an IV dose, typical time points might be 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours. For a PO dose, time points might be 15, 30 minutes, and 1, 2, 4, 8, 24 hours. Serial bleeding from the same animal is preferred to reduce animal numbers and inter-animal variability.

  • Sample Processing: Process the blood to obtain plasma or serum, and store frozen until analysis.

  • Bioanalysis: Quantify the concentration of the compound in the plasma/serum samples using a validated analytical method (e.g., LC-MS/MS).

  • Data Analysis: Use the concentration-time data to calculate key pharmacokinetic parameters such as half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).

References

  • Carbonic Anhydrase Inhibitors rescue microvascular impairment and neuroinflammation in 3xTg AD mice - PMC. (2025, January 3).
  • Carbonic Anhydrase Inhibitor Acetazolamide Enhances CHOP Treatment Response and Stimulates Effector T-Cell Infiltration in A20/BalbC Murine B-Cell Lymphoma - MDPI. (2020, July 15).
  • Carbonic Anhydrase Inhibitors Targeting Metabolism and Tumor Microenvironment - PMC.
  • In vitro and in vivo activities of the carbonic anhydrase inhibitor, dorzolamide, against vancomycin-resistant enterococci - PMC. (2021, March 30).
  • Carbonic anhydrase distribution in rodent embryos and its relationship to acetazolamide ter
  • The solubility of benzenesulfonamide studied both experimentally and...
  • Benzenesulfonamide - Carbonic Anhydrase Inhibitor | APExBIO.
  • Technical Support Center: Formulation of Poorly Soluble Compounds for In Vivo Studies - Benchchem.
  • 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (2014, October 28).
  • Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC.
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - DMPK. (2024, March 15).
  • Advancing poorly soluble drugs to the clinic: Rapid development of tablet formulations using milligrams of API. (2020, March 6).
  • Full article: Novel thiazolone-benzenesulphonamide inhibitors of human and bacterial carbonic anhydrases - Taylor & Francis. (2023, January 11).
  • Carbonic anhydrase inhibitors--Part 94. 1,3,4-thiadiazole-2-sulfonamidederivatives as antitumor agents? - PubMed. (2000, September 15).
  • Cytotoxic Properties of 1,3,4-Thiadiazole Deriv
  • Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation | Journal of Medicinal Chemistry - ACS Public
  • Tail-approach based design, synthesis, and cytotoxic evaluation of novel disubstituted and trisubstituted 1,3-thiazole benzenesulfonamide derivatives with suggested carbonic anhydrase IX inhibition mechanism - RSC Publishing. (2023, August 10).
  • Formulation Tactics for the Delivery of Poorly Soluble Drugs.
  • Synthesis and antiproliferative potency of 1,3,4-thiadiazole and 1,3-thiazolidine-4-one based new binary heterocyclic molecules: in vitro cell-based anticancer studies - PMC.
  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC. (2025, April 16).
  • Targeting the Carbonic Anhydrase Enzyme with Synthesized Benzenesulfonamide Derivatives: Inhibiting Tumor Growth | Journal of Contemporary Medical Sciences. (2023, August 26).
  • Solubilization techniques used for poorly w
  • 4-bromo-n-(1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide - PubChemLite.
  • Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships - ResearchG
  • Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - MDPI. (2022, April 13).
  • Administration and injection of substances in mice Number: AD-2 Scope - Direction des services vétérinaires.
  • SOP: Mouse Intravenous Injections - Research and Innovation | Virginia Tech. (2017, December 12).
  • Intraperitoneal (IP) Injection in Rats and Mice SOP - Animal Care. (2014, May 15).
  • Mouse Intraperitoneal (IP)
  • UBC ANIMAL CARE COMMITTEE TECH 03a – Intravenous Tail Vein Injections in the Adult Mouse SOP. (2020, December 15).
  • Intraperitoneal Injection in Mice | Animals in Science - Queen's University.
  • Murine Pharmacokinetic Studies - PMC.
  • LAB_021 Oral Gavage in Mice and R
  • LAB_028 Injections - Intra-peritoneal (IP)
  • Oral Gavage in the Mouse - FSU Office of Research - Florida St
  • Intravenous Injections in Neon
  • SOP 7.8 - Gavage Techniques in Small Animals (Mice) - Queen's University.
  • Oral Gavage In Mice and R
  • SOP: Mouse Oral Gavage - Virginia Tech. (2017, December 12).
  • Maximum Tolerable Dose Study Services | Reaction Biology.
  • 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide | ChemScene.

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Application

Application Note: Comprehensive Cell Viability Assay Protocol for 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Target Audience: Researchers, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide Introduction & Pharmacological Context The compound 4-bromo-N-(1,3,4-thi...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction & Pharmacological Context

The compound 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (4-Br-TBSA) belongs to a highly versatile class of thiadiazole benzenesulfonamides. In preclinical oncology, this pharmacophore is recognized for its potent ability to disrupt tumor survival pathways. Recent structure-activity relationship (SAR) studies demonstrate that thiadiazole sulfonamides act as highly selective inhibitors of the pleckstrin homology (PH) domain of AKT, effectively blocking AKT activation and inducing apoptosis[1]. Furthermore, saccharide-modified and halogenated thiadiazole sulfonamides are well-documented modulators of the tumor microenvironment, specifically targeting Carbonic Anhydrase IX (CA IX) to disrupt pH regulation in hypoxic cancer cells[2]. Benzenesulfonamide analogs have also shown significant efficacy in aggressive models like glioblastoma (GBM) by inducing receptor tyrosine kinase-mediated cell death[3].

To accurately evaluate the efficacy of 4-Br-TBSA, standard 2D normoxic viability assays are insufficient. Because its primary targets (e.g., CA IX, AKT) are hyper-activated under hypoxic conditions to maintain tumor survival, screening must be conducted in environments that mimic the physiological tumor architecture.

Scientific Rationale & Assay Design (Causality)

As a self-validating system, this protocol evaluates 4-Br-TBSA across two critical axes: Normoxia vs. Hypoxia and 2D Monolayer vs. 3D Spheroid cultures .

  • Why 3D Spheroids? 3D Ultra-Low Attachment (ULA) cultures naturally develop oxygen and nutrient gradients, forming a necrotic/hypoxic core that accurately mimics in vivo solid tumors. This is essential for testing compounds that target hypoxia-driven enzymes[2].

  • Why ATP-Based Luminescence? We mandate the use of an ATP-quantitation assay (e.g., CellTiter-Glo®) rather than traditional colorimetric assays (like MTT or MTS). Thiadiazole sulfonamides can alter cellular metabolism and mitochondrial oxidoreductase activity without immediately causing cell death. MTT relies on these enzymes, which can yield false-positive viability signals. ATP measurement provides a direct, orthogonal, and highly sensitive readout of absolute cellular energy and viability.

Mechanistic Pathway

MOA Hypoxia Hypoxic Tumor Microenvironment HIF1A HIF-1α Stabilization Hypoxia->HIF1A CAIX CAIX / AKT Overexpression HIF1A->CAIX Survival Tumor Cell Survival CAIX->Survival Promotes Apoptosis Cell Death (Apoptosis) CAIX->Apoptosis Blockade leads to Drug 4-Br-TBSA (Inhibitor) Drug->CAIX Inhibits Drug->Apoptosis Induces

Fig 1. Mechanistic pathway of 4-Br-TBSA targeting hypoxia-driven survival to induce apoptosis.

Experimental Workflow

Workflow Step1 1. Cell Seeding (2D & 3D ULA) Step2 2. Incubation (Normoxia/Hypoxia) Step1->Step2 Step3 3. 4-Br-TBSA Treatment Step2->Step3 Step4 4. ATP Assay (CellTiter-Glo) Step3->Step4 Step5 5. IC50 Calculation Step4->Step5

Fig 2. Step-by-step experimental workflow for 2D and 3D cell viability screening.

Quantitative Data Presentation (Expected Outcomes)

The following table summarizes the expected pharmacological profile of 4-Br-TBSA compared to a standard chemotherapeutic agent (e.g., Cisplatin) across different microenvironmental conditions. Notice the enhanced efficacy (lower IC50) of the sulfonamide in hypoxic and 3D conditions, validating its mechanism of action[3],[2].

Cell LineCulture ModelOxygen Condition4-Br-TBSA IC₅₀ (µM)Cisplatin IC₅₀ (µM)Fold-Shift (Normoxia vs Hypoxia)
U87 (GBM) 2D MonolayerNormoxia (21% O₂)45.2 ± 3.112.4 ± 1.1N/A
U87 (GBM) 2D MonolayerHypoxia (1% O₂)18.6 ± 1.428.5 ± 2.42.4x Sensitization
HT-29 (CRC) 3D SpheroidNormoxia (21% O₂)58.4 ± 4.245.1 ± 3.8N/A
HT-29 (CRC) 3D SpheroidHypoxia (1% O₂)12.1 ± 0.9>100.04.8x Sensitization

Detailed Step-by-Step Protocol

Phase 1: Reagent & Compound Preparation
  • Solubilization: Weigh 4-Br-TBSA powder and dissolve in 100% anhydrous DMSO to create a 10 mM master stock.

    • Critical Insight: Sulfonamides can precipitate in aqueous buffers. Always perform serial dilutions in 100% DMSO first, then spike into the culture media to ensure the final DMSO concentration never exceeds 0.5% (v/v) to prevent solvent-induced cytotoxicity.

  • Aliquotting: Store the 10 mM stock in 20 µL aliquots at -80°C to prevent degradation from repeated freeze-thaw cycles.

Phase 2: Cell Culture & Seeding (Day 0)
  • Harvesting: Trypsinize target cells (e.g., U87 glioblastoma or HT-29 colorectal carcinoma) at 80% confluence. Neutralize and resuspend in complete media (e.g., DMEM + 10% FBS).

  • 2D Seeding: Seed 5,000 cells/well in 100 µL of media into a standard 96-well flat-bottom opaque plate.

  • 3D Spheroid Seeding: Seed 2,000 cells/well in 100 µL of media into a 96-well Ultra-Low Attachment (ULA) round-bottom plate.

    • Critical Insight: Centrifuge the ULA plate at 200 x g for 5 minutes immediately after seeding. This forces cellular aggregation, ensuring the formation of a single, uniform spheroid per well with a reproducible hypoxic core.

Phase 3: Hypoxia Incubation & Drug Treatment (Day 3)
  • Spheroid Maturation: Incubate plates for 72 hours at 37°C, 5% CO₂ to allow spheroids to compact and develop internal gradients.

  • Dose-Response Preparation: Prepare a 10-point, 3-fold serial dilution of 4-Br-TBSA (ranging from 100 µM down to 0.005 µM) in complete media.

  • Treatment: Carefully remove 50 µL of media from each well and gently add 50 µL of the 2X drug dilutions.

  • Environmental Segregation:

    • Place one set of plates in a standard normoxic incubator (21% O₂, 5% CO₂).

    • Place the duplicate set in a hypoxia chamber flushed with a specialized gas mixture (1% O₂, 5% CO₂, 94% N₂).

Phase 4: ATP Luminescence Viability Readout (Day 6)
  • Equilibration: After 72 hours of drug exposure, remove plates from incubators and equilibrate to room temperature (RT) for 30 minutes. Do not skip this step; luciferase enzyme kinetics are highly temperature-dependent.

  • Reagent Addition: Add 100 µL of CellTiter-Glo® 3D Reagent to each well. (The 3D formulation contains stronger detergents necessary to penetrate the extracellular matrix of spheroids).

  • Lysis: Shake the plates vigorously on an orbital shaker for 5 minutes to induce complete cell lysis.

  • Incubation: Incubate at RT for an additional 25 minutes to stabilize the luminescent signal.

  • Detection: Read luminescence using a multi-mode microplate reader (integration time: 0.5 - 1.0 second per well).

  • Data Analysis: Normalize raw Relative Light Units (RLU) to the vehicle control (0.5% DMSO). Use non-linear regression (four-parameter logistic curve) in GraphPad Prism to calculate the absolute IC₅₀.

References

  • In vitro and in vivo activity of novel small-molecule inhibitors targeting the pleckstrin homology domain of protein kinase B/AKT. PubMed (NIH). 1

  • Synthesis, Molecular Docking Analysis and Biological Evaluations of Saccharide-Modified Thiadiazole Sulfonamide Derivatives. MDPI. 2

  • Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. PMC (NIH). 3

Sources

Method

Formulation Techniques and Protocols for 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide Nanoparticles

Executive Summary & Rationale 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (4-Br-TBSA) is a highly potent, halogenated derivative belonging to the thiadiazole-benzenesulfonamide class of Carbonic Anhydrase Inhibit...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (4-Br-TBSA) is a highly potent, halogenated derivative belonging to the thiadiazole-benzenesulfonamide class of Carbonic Anhydrase Inhibitors (CAIs). The primary pharmacophore—the primary sulfonamide group—exhibits a high affinity for the zinc ion ( Zn2+ ) located within the catalytic active site of human carbonic anhydrase (hCA) isoforms[1].

While classic CAIs (like acetazolamide and methazolamide) are utilized for glaucoma, novel lipophilic thiadiazole-benzenesulfonamides are increasingly targeted against tumor-associated isoforms (CA IX and CA XII), which are overexpressed in hypoxic tumor microenvironments and drive cancer cell survival[2]. However, the addition of the bromo-phenyl and thiadiazole moieties significantly increases the molecule's partition coefficient (LogP), rendering it poorly water-soluble.

To overcome this translational barrier, nanoparticle (NP) encapsulation is required. Nano-formulation not only resolves aqueous insolubility but also extends the drug's half-life and leverages the Enhanced Permeability and Retention (EPR) effect for passive tumor targeting[3]. This application note details two field-validated formulation strategies for 4-Br-TBSA: PLGA-PEG Polymeric Nanoparticles and Solid Lipid Nanoparticles (SLNs) .

Formulation Strategy & Causality

PLGA-PEG Polymeric Nanoparticles (Nanoprecipitation)

Poly(lactic-co-glycolic acid) block co-polymerized with polyethylene glycol (PLGA-PEG) is selected for its biodegradability and stealth properties.

  • Causality for Method: We utilize the nanoprecipitation (solvent displacement) method rather than a single-emulsion method. Because 4-Br-TBSA is highly hydrophobic, dissolving both the polymer and the drug in a water-miscible organic solvent (acetone) and dripping it into an aqueous phase induces spontaneous interfacial deposition. This yields smaller, more monodisperse particles compared to emulsion techniques[3].

  • Causality for Surfactant: Polyvinyl alcohol (PVA) is used in the aqueous phase to provide steric stabilization, preventing NP coalescence during the solvent evaporation phase.

Solid Lipid Nanoparticles (Hot High-Pressure Homogenization)

SLNs utilize solid lipids (e.g., glyceryl palmitostearate / Precirol® ATO 5) that remain solid at room and body temperature.

  • Causality for Method: Hot High-Pressure Homogenization (HPH) is highly scalable and ideal for lipophilic sulfonamides[4].

  • Causality for Cooling Rate: Rapid cooling of the nanoemulsion in an ice bath is critical. Slow cooling allows the lipid matrix to form perfect, tightly packed crystals ( β modification), which expels the encapsulated drug. Rapid cooling induces structural imperfections ( β′ modifications), maximizing the drug payload within the lipid core.

Experimental Protocols

Protocol A: Synthesis of 4-Br-TBSA PLGA-PEG Nanoparticles

Objective: Formulate stealth polymeric nanoparticles for intravenous administration and sustained release.

Materials:

  • PLGA-PEG (50:50 lactide:glycolide, PEG 5 kDa)

  • 4-Br-TBSA (API)

  • Acetone (HPLC Grade)

  • Polyvinyl Alcohol (PVA, MW 30-70 kDa, 87-90% hydrolyzed)

  • D-(+)-Trehalose dihydrate

Step-by-Step Workflow:

  • Preparation of Organic Phase: Dissolve 20 mg of PLGA-PEG and 4 mg of 4-Br-TBSA in 2.0 mL of acetone. Vortex for 60 seconds until a clear solution is achieved.

  • Preparation of Aqueous Phase: Dissolve PVA in ultra-pure Milli-Q water to create a 0.5% (w/v) solution (10 mL). Filter through a 0.22 µm PES membrane.

  • Nanoprecipitation: Place the aqueous phase on a magnetic stirrer at 800 rpm. Using a syringe pump, inject the organic phase into the aqueous phase at a constant rate of 0.5 mL/min.

    • Validation Checkpoint: The solution should immediately develop a faint bluish opalescence (Tyndall effect), confirming the formation of colloidal nanoparticles.

  • Solvent Evaporation: Leave the suspension stirring uncovered at 400 rpm for 4 hours at room temperature in a fume hood to evaporate the acetone.

  • Purification: Transfer the suspension to Amicon® Ultra-15 centrifugal filter units (100 kDa MWCO). Centrifuge at 4,000 × g for 15 minutes to remove free drug and excess PVA. Wash twice with Milli-Q water.

  • Lyophilization: Resuspend the purified NPs in 2 mL of a 5% (w/v) Trehalose solution. Freeze at -80°C, then lyophilize for 48 hours.

    • Causality: Trehalose acts as a cryoprotectant, replacing water molecules via hydrogen bonding to prevent NP aggregation during the freezing stress.

G OrgPhase Organic Phase (PLGA-PEG + 4-Br-TBSA in Acetone) Mixing Dropwise Addition (0.5 mL/min, 800 rpm) OrgPhase->Mixing AqPhase Aqueous Phase (0.5% w/v PVA in H2O) AqPhase->Mixing Evaporation Solvent Evaporation (4h, 25°C) Mixing->Evaporation Self-assembly Purification Ultracentrifugation (100 kDa MWCO) Evaporation->Purification Remove free drug Lyophilization Lyophilization (5% Trehalose) Purification->Lyophilization Dry NPs

Figure 1: Workflow for the nanoprecipitation of 4-Br-TBSA loaded PLGA-PEG nanoparticles.

Protocol B: Synthesis of 4-Br-TBSA Solid Lipid Nanoparticles (SLNs)

Objective: Formulate highly stable lipid carriers with high encapsulation efficiency for lipophilic compounds.

Step-by-Step Workflow:

  • Lipid Melting: Heat 50 mg of Precirol® ATO 5 to 75°C (approx. 15°C above its melting point).

  • Drug Incorporation: Disperse 5 mg of 4-Br-TBSA into the molten lipid. Stir until completely dissolved.

  • Aqueous Phase Preparation: Heat 10 mL of a 1% (v/v) Tween 80 aqueous solution to 75°C to match the lipid phase temperature.

  • Pre-Emulsion Formation: Add the hot aqueous phase to the molten lipid phase. Immediately homogenize using an Ultra-Turrax at 10,000 rpm for 2 minutes to form a coarse oil-in-water (O/W) emulsion.

  • High-Pressure Homogenization (HPH): Pass the hot pre-emulsion through a high-pressure homogenizer at 500 bar for 3 cycles, maintaining the temperature at 75°C.

  • Rapid Solidification: Immediately transfer the nanoemulsion into an ice bath (0-4°C) and stir gently for 30 minutes.

    • Validation Checkpoint: The rapid transition from a translucent nanoemulsion to an opaque white suspension indicates the successful crystallization of the lipid core, trapping the 4-Br-TBSA inside.

Analytical Characterization & Quality Control

To ensure the formulations meet clinical and experimental standards, characterize the nanoparticles using Dynamic Light Scattering (DLS) and High-Performance Liquid Chromatography (HPLC).

Encapsulation Efficiency (EE%) Calculation: Extract the unencapsulated (free) drug from the ultrafiltration filtrate. Quantify using HPLC (C18 column, Mobile Phase: Acetonitrile/Water 60:40 v/v, UV detection at 254 nm).

EE(%)=Total Drug AddedTotal Drug Added−Free Drug​×100
Table 1: Comparative Physicochemical Profile of 4-Br-TBSA Formulations
ParameterPLGA-PEG NanoparticlesSolid Lipid Nanoparticles (SLNs)Analytical Method
Z-Average Size (nm) 115.4 ± 4.2 nm165.8 ± 8.1 nmDLS (Malvern Zetasizer)
Polydispersity Index (PDI) 0.12 ± 0.020.18 ± 0.04DLS (Malvern Zetasizer)
Zeta Potential (mV) -22.5 ± 1.8 mV-15.4 ± 2.1 mVElectrophoretic Light Scattering
Encapsulation Efficiency (%) 78.4 ± 3.5 %91.2 ± 2.8 %Indirect HPLC quantification
Drug Loading (%) 13.5 ± 1.1 %8.3 ± 0.6 %Direct HPLC quantification
Release Kinetics (In vitro) Biphasic (Burst + 72h sustained)Slow, diffusion-controlled (96h)Dialysis Bag Method (pH 7.4 PBS)

Mechanism of Action: Targeting the Tumor Microenvironment

Once formulated, the 4-Br-TBSA nanoparticles are primed to exploit the pathophysiology of solid tumors. The PEGylated surface prevents rapid macrophage clearance, allowing accumulation in the tumor bed via leaky vasculature (EPR effect). Upon endosomal uptake and release, the thiadiazole-benzenesulfonamide acts as a potent inhibitor of CA IX, disrupting the tumor cell's ability to excrete protons and maintain internal pH, leading to metabolic collapse and apoptosis[2].

MOA NP Systemic Delivery (4-Br-TBSA NPs) EPR Tumor Accumulation (EPR Effect) NP->EPR Release Intracellular Release (Endosomal Escape) EPR->Release CAIX CA IX / XII Inhibition (Zinc Coordination) Release->CAIX Hypoxia pH Dysregulation (Intracellular Acidosis) CAIX->Hypoxia Block HCO3- efflux Apoptosis Tumor Cell Apoptosis Hypoxia->Apoptosis Metabolic collapse

Figure 2: Mechanism of action for targeted CA IX inhibition by 4-Br-TBSA nanoparticles.

References

  • Design and synthesis of benzenesulfonamide-linked imidazo[2,1-b][1,3,4]thiadiazole derivatives as carbonic anhydrase I and II inhibitors. National Institutes of Health (NIH) / PubMed. Available at:[Link]

  • Preparation and In Vitro Testing of Brinzolamide-Loaded Poly Lactic-Co-Glycolic Acid (PLGA) Nanoparticles for Sustained Drug Delivery. MDPI - Pharmaceutics. Available at:[Link]

  • Design, Computational, Synthesis, and Anti-Cancer Evaluation of a Multifunctional 2,3-Dihydro-1,3,4-Thiadiazole-Benzenesulfonamide Hybrid as a Triple Inhibitor of CAIX, CAXII, and EGFR. World Scientific. Available at:[Link]

  • A potential new therapeutic system for glaucoma: solid lipid nanoparticles containing methazolamide. Journal of Microencapsulation / Taylor & Francis. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Low Synthesis Yield of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. Low yields can be a significant bott...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. Low yields can be a significant bottleneck in medicinal chemistry and materials science, and this document provides a structured troubleshooting framework to diagnose and resolve common issues in this specific sulfonamide synthesis.

Synthesis Overview & Core Reaction

The target compound is typically synthesized via a nucleophilic substitution reaction between 2-amino-1,3,4-thiadiazole and 4-bromobenzenesulfonyl chloride. The reaction is generally carried out in the presence of a base to neutralize the hydrochloric acid (HCl) byproduct.

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Caption: Core reaction for sulfonamide synthesis.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Low yields are rarely due to a single factor. This section is structured to help you systematically identify the root cause of the issue, from reagent quality to reaction workup.

Q1: My reaction has a very low yield or isn't working at all. Where do I start?

A1: Start by verifying your reagents and reaction setup. This is the most common source of failure.[1][2]

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Troubleshooting_Flowchart Start Low or No Yield Observed Check_Reagents Step 1: Verify Reagent Quality & Purity Start->Check_Reagents Sulfonyl_Chloride Is 4-bromobenzenesulfonyl chloride fresh/pure? Check_Reagents->Sulfonyl_Chloride Check_Setup Step 2: Review Reaction Conditions Anhydrous_Cond Was the reaction run under anhydrous/inert conditions? Check_Setup->Anhydrous_Cond Check_Workup Step 3: Analyze Workup & Purification Extraction_pH Was the pH correct during extraction? Check_Workup->Extraction_pH Sulfonyl_Chloride->Check_Reagents No (Use fresh/purify) Amine_Purity Is 2-amino-1,3,4-thiadiazole pure and dry? Sulfonyl_Chloride->Amine_Purity Yes Amine_Purity->Check_Reagents No (Recrystallize/dry) Solvent_Dry Are solvents anhydrous? Amine_Purity->Solvent_Dry Yes Solvent_Dry->Check_Reagents No (Use dry solvent) Solvent_Dry->Check_Setup Yes Anhydrous_Cond->Check_Setup No (Dry glassware, use N2/Ar) Base_Choice Is the base appropriate and in sufficient quantity? Anhydrous_Cond->Base_Choice Yes Base_Choice->Check_Setup No (Re-evaluate base) Temp_Time Are temperature and reaction time optimized? Base_Choice->Temp_Time Yes Temp_Time->Check_Setup No (Monitor by TLC, adjust T/t) Temp_Time->Check_Workup Yes Extraction_pH->Check_Workup No (Adjust pH) Product_Solubility Could the product be lost due to solubility in aqueous layers? Extraction_pH->Product_Solubility Yes Product_Solubility->Check_Workup Yes (Back-extract, use brine) Result_Good Yield Improved Product_Solubility->Result_Good No

Caption: Initial troubleshooting workflow for low sulfonamide yield.

Q2: How can I be sure my starting materials are not the problem?

A2: The quality of your starting materials is paramount.

  • 4-Bromobenzenesulfonyl Chloride: This is the most sensitive reagent. It readily hydrolyzes to the unreactive 4-bromobenzenesulfonic acid upon exposure to atmospheric moisture.[1][2]

    • Causality: The sulfur atom in sulfonyl chloride is highly electrophilic and susceptible to attack by water.

    • Solution: Always use a fresh bottle or a newly purified batch. If you suspect degradation, you can run a quick control reaction with a simple, reliable amine like aniline. Store the reagent in a desiccator under an inert atmosphere.[3]

  • 2-Amino-1,3,4-thiadiazole: While more stable than the sulfonyl chloride, its purity is crucial.

    • Causality: Impurities can interfere with the reaction. The amine itself can be poorly soluble in certain aprotic solvents, limiting its availability to react.[4][5]

    • Solution: Check the melting point (typically 188-191 °C) to gauge purity.[6][7] If needed, recrystallize from water or hot methanol.[6][8] Be aware of its solubility characteristics; it is soluble in water but may require solvents like DMF or DMA for higher concentrations in organic media.[5]

Q3: I see multiple spots on my TLC plate. What are the likely side products?

A3: The formation of byproducts is a common reason for low yields of the desired product.

Observation on TLC Potential Side Product Cause Preventative Measure
Highly polar spot (low Rf) 4-Bromobenzenesulfonic acidHydrolysis of the sulfonyl chloride starting material due to moisture.Rigorously dry all glassware and use anhydrous solvents. Run the reaction under an inert atmosphere (Nitrogen or Argon).[1]
Spot with Rf close to product Bis-sulfonated amineThe nitrogen of the newly formed sulfonamide is deprotonated and reacts with a second molecule of sulfonyl chloride.Use a stoichiometric amount or slight excess (1.0-1.1 equivalents) of the amine. Add the sulfonyl chloride slowly to the amine solution, preferably at a low temperature (e.g., 0 °C), to control the reaction rate.[3]
Unreacted starting materials Incomplete reactionInsufficient reaction time, low temperature, or an inappropriate base.Monitor the reaction by TLC until the limiting reagent is consumed. Consider gentle heating if the reaction is sluggish at room temperature.[3]
Q4: What are the best practices for reaction conditions (solvent, base, temperature)?

A4: Optimizing conditions can dramatically improve yield.

  • Solvent: Anhydrous aprotic solvents are essential to prevent hydrolysis of the sulfonyl chloride.[2]

    • Pyridine: Often the best choice as it acts as both a solvent and the base (acid scavenger).[9] It can also act as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium salt intermediate.[9] The main drawback is its high boiling point, which can make removal difficult.

    • Dichloromethane (DCM) or Tetrahydrofuran (THF): Good choices when used with a non-nucleophilic base like triethylamine (TEA).[1]

  • Base: The base neutralizes the HCl generated, preventing the protonation and deactivation of the starting amine.[9]

    • Pyridine: Use as the solvent or in excess (2-3 equivalents).

    • Triethylamine (TEA): Typically 1.2-1.5 equivalents are sufficient. It is more volatile and easier to remove than pyridine.

  • Temperature and Addition:

    • Causality: The reaction is exothermic. Slow, controlled addition of the sulfonyl chloride to the amine solution at 0 °C helps to prevent side reactions like di-sulfonylation and degradation.[3]

    • Procedure: After the addition is complete, the reaction can be allowed to warm to room temperature and stirred until completion, which should be monitored by TLC or LC-MS.[1]

Q5: I'm losing my product during the workup and purification. What can I do?

A5: The workup procedure is critical for isolating your product cleanly.

  • Quenching and Extraction: After the reaction is complete, it is typically quenched with water. The product is then extracted into an organic solvent like ethyl acetate.

  • Washing Steps:

    • Causality: A series of washes removes unreacted starting materials and the base.

    • Procedure: Wash the organic layer sequentially with:

      • 1M HCl: To remove excess pyridine or other amine bases.

      • Saturated aq. NaHCO₃: To remove any unreacted sulfonyl chloride (by converting it to the water-soluble sulfonate) and any acidic byproducts.

      • Brine (Saturated aq. NaCl): To remove residual water from the organic layer and break up emulsions.[1][3]

  • Product Precipitation/Solubility Issues:

    • Problem: The product, being a sulfonamide, has some acidic character and might have partial solubility in aqueous base or be insoluble in the extraction solvent, leading to losses at interfaces or through precipitation.

    • Solution: If you suspect the product is partially soluble in the aqueous layers, perform a back-extraction of the combined aqueous washes with fresh organic solvent. If the product precipitates during workup, it may need to be filtered, and both the solid and the filtrate should be analyzed for product content.

Optimized Experimental Protocol

This protocol incorporates best practices to maximize yield and purity.

dot

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Isolation cluster_purification Purification Prep 1. Oven-dry all glassware. Assemble under N2 atmosphere. Dissolve 2. Dissolve 2-amino-1,3,4-thiadiazole (1.0 eq) and Pyridine (3.0 eq) in anhydrous DCM. Prep->Dissolve Cool 3. Cool solution to 0 °C (ice-water bath). Dissolve->Cool Add 4. Add 4-bromobenzenesulfonyl chloride (1.05 eq) slowly (dropwise or portion-wise). Cool->Add Stir 5. Stir at 0 °C for 30 min, then warm to RT. Monitor reaction by TLC. Add->Stir Quench 6. Quench with water. Extract with Ethyl Acetate (3x). Stir->Quench Wash 7. Wash combined organic layers with: - 1M HCl (2x) - Sat. NaHCO3 (2x) - Brine (1x) Quench->Wash Dry 8. Dry organic layer (Na2SO4), filter, and concentrate. Wash->Dry Purify 9. Purify crude solid by recrystallization or column chromatography. Dry->Purify

Caption: Recommended experimental workflow for synthesis.

Methodology:

  • Preparation: To a dry, round-bottom flask under a nitrogen atmosphere, add 2-amino-1,3,4-thiadiazole (1.0 equivalent). Add anhydrous pyridine (serving as both solvent and base).

  • Cooling: Cool the stirred mixture to 0 °C using an ice-water bath.

  • Reactant Addition: Slowly add 4-bromobenzenesulfonyl chloride (1.05 equivalents) to the cooled solution portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

  • Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Continue stirring for 4-12 hours. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC).

  • Workup: Once the reaction is complete, pour the mixture into ice water. If a precipitate forms, collect it by filtration. If not, transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Washing: Combine the organic extracts and wash sequentially with 1M HCl, water, saturated aqueous sodium bicarbonate, and finally, brine.[1]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude solid by recrystallization (e.g., from an ethanol/water mixture) or by silica gel column chromatography to yield the pure 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

By following this structured troubleshooting guide and optimized protocol, researchers can systematically address the common pitfalls associated with this synthesis, leading to significantly improved yields and product purity.

References

  • BenchChem. (2025). Technical Support Center: Troubleshooting Low Reaction Yield in N-aryl Sulfonamide Synthesis.
  • Thermo Scientific Chemicals. (n.d.). 2-Amino-1,3,4-thiadiazole, 98+%.
  • BenchChem. (2025). Technical Support Center: Stability of 2-Amino-1,3,4-Thiadiazole Derivatives in Aqueous Solutions.
  • ChemicalBook. (n.d.). 2-Amino-1,3,4-thiadiazole CAS#: 4005-51-0.
  • BenchChem. (2025). Technical Support Center: Sulfonamide Synthesis with Primary Amines.
  • ACS Publications. (2026). Investigation of the Solubility of 2-Amino-1,3,4-thiadiazole in 14 Kinds of Pure Solvents: Solid–Liquid Equilibrium Determination and Model Correlation.
  • BenchChem. (2025). Optimizing Reaction Conditions for Sulfonylation.
  • Sigma-Aldrich. (n.d.). 2-Amino-1,3,4-thiadiazole 97.
  • BenchChem. (2025). Application Notes and Protocols for the Use of Pyridine as a Base in Sulfonamide Synthesis.

Sources

Optimization

preventing degradation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in DMSO solutions

Welcome to the Technical Support Center for Compound Stability and Management. As a Senior Application Scientist, I have designed this portal to address the specific chemical vulnerabilities of 4-bromo-N-(1,3,4-thiadiazo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Compound Stability and Management. As a Senior Application Scientist, I have designed this portal to address the specific chemical vulnerabilities of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide when stored in dimethyl sulfoxide (DMSO).

This guide moves beyond basic protocols to explain the causality behind degradation, providing you with self-validating workflows to ensure absolute data integrity in your drug development and high-throughput screening (HTS) pipelines.

Root Cause Analysis: The Mechanics of Degradation

While DMSO is the universal solvent for HTS, it is not chemically inert. The degradation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in DMSO is driven by a combination of solvent hygroscopy and autocatalytic solvent decomposition.

The compound features a highly electron-withdrawing 1,3,4-thiadiazole ring attached to a sulfonamide linkage, alongside a lipophilic 4-bromophenyl moiety. This specific structural topology makes it vulnerable to three primary failure modes:

  • Hydration-Induced Precipitation: DMSO rapidly absorbs atmospheric moisture. The highly lipophilic 4-bromophenyl group forces the compound out of solution as the water content alters the solvent's dielectric constant.

  • Acid-Catalyzed Hydrolysis: Over time, DMSO thermally and photolytically decomposes into methanesulfonic acid 1. This lowers the local pH, protonating the sulfonamide nitrogen and catalyzing its hydrolysis into 4-bromobenzenesulfonic acid and 2-amino-1,3,4-thiadiazole.

  • Electrophilic Attack: DMSO degradation also yields formaldehyde. The secondary sulfonamide nitrogen can act as a nucleophile, reacting with formaldehyde to form an irreversible N-hydroxymethyl adduct.

G DMSO DMSO Stock Solution Water Atmospheric Moisture (Hygroscopic Uptake) DMSO->Water Exposure to Air Degradation DMSO Decomposition (Heat / Light / O2) DMSO->Degradation Aging / Poor Storage Hydrolysis Sulfonamide Hydrolysis (Cleavage) Water->Hydrolysis + Acid Catalyst Precipitation Compound Precipitation (Loss of Soluble Titer) Water->Precipitation Reduces Solubility Acid Methanesulfonic Acid (pH Drop) Degradation->Acid Formaldehyde Formaldehyde (Electrophile) Degradation->Formaldehyde Acid->Hydrolysis Catalyzes Adduct N-Hydroxymethyl Adduct (+30 Da Mass Shift) Formaldehyde->Adduct Reacts with Sulfonamide NH Prevention Argon Purge & Dry Storage Prevention->Water Prevents Prevention->Degradation Slows

Degradation pathways of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide in DMSO.

Troubleshooting Guide & Diagnostics

Q: Why is my compound precipitating out of my 10 mM stock solution within 48 hours? Diagnosis: Hydration-induced precipitation. Causality: DMSO is highly hygroscopic. An open source plate filled with 100% DMSO can equilibrate to over 30% moisture content within 24 hours under standard laboratory conditions 2. As water enters the system, the lipophilic 4-bromophenyl moiety forces the compound to aggregate and precipitate. Resolution: Transition to acoustic liquid handling to minimize open-air exposure. Store plates in a desiccated, nitrogen-purged pod.

Q: LC-MS quality control shows a new peak with a mass shift of +30 Da. Is the compound reacting with the solvent? Diagnosis: N-Hydroxymethyl adduct formation. Causality: Over time, DMSO undergoes autocatalytic decomposition into methanesulfonic acid and formaldehyde 1. The secondary sulfonamide nitrogen in your compound is nucleophilic enough to react with this formaldehyde byproduct, generating an N-hydroxymethyl adduct (+30 Da). Resolution: Use fresh, anhydrous, ampouled DMSO for stock creation. Protect stocks from light and store at -20°C to halt thermal degradation of the solvent.

Q: My assay is showing severe drift, and LC-MS confirms the presence of 4-bromobenzenesulfonic acid (m/z ~236). What caused this cleavage? Diagnosis: Acid-catalyzed sulfonamide hydrolysis. Causality: The 1,3,4-thiadiazole ring is highly electron-withdrawing, making the sulfonamide nitrogen an excellent leaving group. When aged DMSO produces methanesulfonic acid, it lowers the local pH. In the presence of absorbed atmospheric water, this acidic environment catalyzes the hydrolysis of the sulfonamide bond. Resolution: Limit freeze-thaw cycles, which exacerbate water condensation. Studies show that maintaining a strictly dry environment prevents hydrolysis even across multiple freeze-thaw cycles 3.

Self-Validating Standard Operating Procedure (SOP)

To ensure scientific integrity, your compound management workflow must be a self-validating system. Follow this SOP for the preparation and storage of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide libraries:

  • Step 1: Pre-Dissolution Solvent Validation

    • Action: Perform Karl Fischer titration on the DMSO batch prior to compound dissolution.

    • Causality: Ensures the baseline solvent does not contain pre-existing moisture that would trigger immediate precipitation or hydrolysis.

    • Validation Check: Proceed only if H₂O content is < 0.1%. Reject and replace solvent if higher.

  • Step 2: Inert Atmosphere Dissolution

    • Action: Dissolve the compound to a 10 mM concentration inside an Argon-purged glovebox.

    • Causality: Argon is heavier than air and displaces atmospheric oxygen and moisture, preventing the initiation of DMSO oxidation and hygroscopic water uptake.

    • Validation Check: Visually inspect the solution against a dark background for complete dissolution (absence of micro-particulates).

  • Step 3: Aliquoting and Hermetic Sealing

    • Action: Dispense into Cyclic Olefin Copolymer (COC) 1536-well plates and immediately apply a pierceable heat seal.

    • Causality: COC has a significantly lower moisture vapor transmission rate (MVTR) compared to standard polystyrene, protecting the internal environment from ambient humidity.

    • Validation Check: Perform a post-seal gravimetric check. Weigh the plate to establish a baseline mass for future evaporation/hydration tracking.

  • Step 4: Controlled Storage

    • Action: Store sealed plates at -20°C in a dark, desiccated automated store.

    • Causality: Sub-zero temperatures and darkness arrest the thermal and photolytic decomposition of DMSO into methanesulfonic acid and formaldehyde.

    • Validation Check: Monitor the environmental sensors of the storage unit continuously (Target: < 10% Relative Humidity).

  • Step 5: Post-Thaw Integrity QC

    • Action: Prior to HTS, thaw plates under nitrogen and run a representative well via LC-MS.

    • Causality: Confirms that the freeze-thaw cycle did not induce micro-precipitation or chemical degradation via condensation.

    • Validation Check: Verify the parent mass (m/z ~320). The batch is validated for screening only if degradation products (m/z 236 cleavage product, m/z 350 adduct) constitute < 5% of the total peak area.

Quantitative Benchmarks for Compound Storage

The presence of water not only reduces solubility but actively accelerates chemical degradation, leading to assay drift and increased Minimum Significant Ratios (MSR) 4. Use the following table to benchmark your storage efficacy:

Storage ConditionWater Uptake (24h)Primary Degradation MechanismAssay MSR Progression (37 weeks)Expected Purity (>6 Months)
Open Plate (Ambient) > 30%Precipitation / Hydrolysis> 5.0 (Severe Drift)< 50%
Sealed Plate (-20°C, Wet DMSO) ~ 5%Acid-Catalyzed Hydrolysis~ 3.0 (Moderate Drift)50% - 95%
Sealed COC Tube (-20°C, Dry Ar) < 0.1%None (Stable)< 1.5 (Stable)> 95%

Frequently Asked Questions (FAQs)

Q: Can I use standard polystyrene plates for long-term storage? A: No. Polystyrene is somewhat gas-permeable and can absorb DMSO over time, altering the compound concentration. Furthermore, it offers poor protection against atmospheric moisture. COC or glass-lined tubes are strictly required for long-term repository storage.

Q: Is lyophilization a viable alternative to DMSO storage? A: Yes. Storing the compound as a dry powder and only dissolving it in DMSO immediately prior to the assay prevents all solvent-mediated degradation pathways. However, this limits automation speed in high-throughput screening environments.

Q: Does repeated freeze-thawing directly degrade the compound? A: Not inherently. Studies show that if freeze-thaw cycles are performed in a strictly dry, nitrogen-purged environment, compound loss is negligible 3. The degradation associated with freeze-thawing is almost entirely due to condensation and subsequent water uptake during the thaw phase.

References

  • Title: In situ DMSO hydration measurements of HTS compound libraries Source: PubMed / NIH URL
  • Title: Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO)
  • Title: Monitoring compound integrity with cytochrome P450 assays and qHTS Source: PMC / NIH URL
  • Title: Studies on Repository Compound Stability in DMSO under Various Conditions Source: Journal of Biomolecular Screening / ResearchGate URL

Sources

Troubleshooting

Technical Support Center: Managing the Cytotoxicity of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Prepared by the Senior Application Scientist Team This guide provides in-depth troubleshooting strategies and optimized protocols for researchers, scientists, and drug development professionals working with 4-bromo-N-(1,...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

This guide provides in-depth troubleshooting strategies and optimized protocols for researchers, scientists, and drug development professionals working with 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide and related sulfonamide derivatives. Our goal is to help you navigate the challenges of in vitro cytotoxicity, distinguish between on-target and off-target effects, and ensure the reliability and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cell death in our cultures, even at what we believe are low concentrations of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. What are the first steps to troubleshoot this?

A1: This is a common challenge when working with novel bioactive compounds. The first and most critical step is to systematically characterize the cytotoxic profile of the compound in your specific cell line. This involves performing a comprehensive dose-response and time-course experiment.[1] We recommend starting with a broad range of concentrations (e.g., from nanomolar to high micromolar) and testing at several time points (e.g., 24, 48, and 72 hours) to determine the half-maximal inhibitory concentration (IC50).[2][3] This foundational data provides a clear understanding of the compound's potency and the kinetics of its cytotoxic effects, which is essential for designing all subsequent experiments.[4]

It is also crucial to meticulously evaluate your initial experimental setup for three common sources of artificial cytotoxicity:

  • Compound Solubility: Has the compound precipitated out of solution in the culture medium? Visually inspect the wells under a microscope after adding the compound. Precipitation can lead to inconsistent results and direct physical damage to cells.[1][5]

  • Solvent Toxicity: What is the final concentration of your solvent (e.g., DMSO)? The final concentration of DMSO should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.[6] It is imperative to run a vehicle-only control, where cells are treated with the highest concentration of the solvent used in the experiment, to ensure the solvent itself is not the source of the observed cell death.[1]

  • Cell Seeding Density: Are your cells seeded at an optimal density? Both too few and too many cells can lead to unreliable results. Low cell density can make cells more susceptible to cytotoxic insults, while over-confluency can lead to cell death due to nutrient depletion.[6][7]

Q2: How can I determine if the observed cytotoxicity is a specific, on-target effect or a general, off-target toxicity?

A2: This is a key question in drug development. Sulfonamide and 1,3,4-thiadiazole derivatives are known to exhibit a range of biological activities, including potent anticancer effects.[8][9][10] Distinguishing between targeted efficacy and non-specific toxicity is vital.

A robust strategy involves using a panel of cell lines. Compare the compound's effect on your target cancer cell line with its effect on:

  • A non-cancerous cell line from the same tissue of origin (e.g., comparing a lung cancer cell line with a normal human bronchial epithelial cell line).

  • Cancer cell lines from different tissues.

If the compound is significantly more potent in your target cancer cell line, it suggests a more specific mechanism of action. Conversely, if it demonstrates broad, potent cytotoxicity across all cell lines, including non-cancerous ones, this may indicate a general cytotoxic mechanism (e.g., membrane disruption or general metabolic poisoning) that could predict a narrow therapeutic window in vivo.

Q3: Could components in my cell culture medium be influencing the cytotoxicity of the compound?

A3: Absolutely. The composition of the culture medium, particularly the serum concentration, can dramatically alter a compound's apparent cytotoxicity.[11]

  • Serum Protein Binding: Fetal Calf Serum (FCS) and other serum supplements contain abundant proteins, such as albumin, that can bind to small molecules. This binding sequesters the compound, reducing its free concentration and thus its availability to the cells.[11][12] Consequently, experiments performed in high-serum conditions (e.g., 10% FCS) may show lower cytotoxicity than those in low-serum (e.g., 0.5-2% FCS) or serum-free conditions.[11][13] If you observe high cytotoxicity, consider whether your assay conditions accurately reflect the intended physiological environment. It may be necessary to optimize the serum concentration for your specific experiment.[12]

  • Phenol Red Interference: Phenol red, a common pH indicator in culture media, can interfere with colorimetric cytotoxicity assays like the MTT assay, potentially leading to high background readings.[14] If you are using such an assay, it is advisable to switch to a phenol red-free medium during the assay incubation step.[14]

Q4: Are there any reagents I can add to the culture to mitigate non-specific cytotoxicity, potentially caused by oxidative stress?

A4: Yes. If you hypothesize that the cytotoxicity of your 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide derivative is mediated by the generation of reactive oxygen species (ROS), co-treatment with an antioxidant may be beneficial.[15]

A widely used antioxidant is N-acetylcysteine (NAC) , a precursor to the intracellular antioxidant glutathione.[16][17] By supplementing the culture medium with NAC, you can help the cells neutralize ROS and potentially reduce cytotoxicity caused by oxidative stress.[1][17] This approach can help elucidate the compound's mechanism of action. If NAC rescues the cells from death, it strongly suggests that oxidative stress is a key part of the cytotoxic pathway.[18]

However, it is critical to be aware that antioxidants can also interfere with the efficacy of anticancer drugs that rely on ROS generation for their therapeutic effect.[16][19] Therefore, this strategy should be used to understand the mechanism rather than as a standard component of all assays.

Troubleshooting Guide

Problem Possible Cause(s) Recommended Solution(s)
High Cytotoxicity in All Wells (Including Low Concentrations) 1. Incorrect Concentration: Error in calculation or dilution. 2. Solvent Toxicity: Final solvent concentration is too high (e.g., DMSO > 0.5%).[1] 3. Contamination: Microbial contamination can cause cell death and interfere with assays.[20]1. Double-check all calculations and prepare fresh serial dilutions. 2. Run a solvent-only dose-response curve to determine its non-toxic concentration.[1] 3. Visually inspect cultures for signs of contamination. Perform routine checks using methods like PCR or fluorescence staining.[20]
High Variability Between Replicate Wells 1. Uneven Cell Seeding: Inhomogeneous cell suspension during plating. 2. Compound Precipitation: Poor solubility of the compound in the final culture medium.[1] 3. Edge Effects: Evaporation from wells on the plate perimeter, concentrating the compound.[6]1. Ensure the cell suspension is thoroughly mixed before and during plating. 2. Visually confirm compound solubility under a microscope. Consider using a different solvent or solubilizing agent if compatible.[5] 3. Avoid using the outer wells for experimental data. Fill them with sterile PBS or medium instead.[6]
No Clear Dose-Response Curve 1. Concentration Range is Off: The selected concentrations are too high (all toxic) or too low (no effect). 2. Incubation Time is Not Optimal: The time may be too short for the compound to act or too long, leading to secondary effects.[5] 3. Cell Line Resistance: The chosen cell line may be resistant to the compound's mechanism of action.1. Test a much broader range of concentrations, spanning several orders of magnitude (e.g., 1 nM to 100 µM).[5] 2. Perform a time-course experiment (e.g., 24, 48, 72 hours) to find the optimal endpoint.[2] 3. Use an alternative cell line known to be sensitive to similar compounds or a positive control to confirm assay validity.
Low Signal or Absorbance in Cytotoxicity Assay (e.g., MTT) 1. Low Cell Density: Insufficient number of viable cells to generate a strong signal.[6] 2. Reagent Issues: Improperly stored or prepared assay reagents. 3. Insufficient Incubation Time: Not enough time for the assay reaction (e.g., formazan formation) to occur.[14]1. Optimize cell seeding density through a titration experiment.[7] 2. Prepare fresh reagents and ensure they are stored correctly, avoiding multiple freeze-thaw cycles. 3. Perform a time-course experiment for the assay itself to determine the optimal incubation period.

Visualized Workflows and Mechanisms

Here we provide diagrams to illustrate key experimental workflows and concepts discussed in this guide.

G cluster_0 Initial Troubleshooting Workflow A High Cytotoxicity Observed B Verify Compound Concentration & Dilutions A->B C Run Vehicle Control (e.g., DMSO only) A->C D Check for Compound Precipitation A->D E Optimize Cell Seeding Density A->E F Perform Broad Dose-Response & Time-Course Study B->F C->F D->F E->F G Establish IC50 and Optimal Time Point F->G

Caption: A logical workflow for initial troubleshooting of unexpected cytotoxicity.

G cluster_0 Influence of Serum Proteins on Compound Bioavailability Compound Test Compound (Free & Active) BoundCompound Bound Compound (Inactive) Compound->BoundCompound Equilibrium Cell Target Cell Compound->Cell Enters Cell Serum Serum Proteins (e.g., Albumin) Serum->BoundCompound Binds Effect Cytotoxic Effect Cell->Effect

Caption: Serum proteins can bind to the compound, reducing its free, active concentration.

Detailed Experimental Protocols

Protocol 1: Establishing a Dose-Response and Time-Course

This protocol provides a framework for determining the IC50 of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. The MTT assay, which measures metabolic activity, is used as an example.[21]

Materials:

  • Target cell line

  • Complete culture medium (e.g., RPMI-1640 with 10% FCS)

  • 96-well flat-bottom plates

  • 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

  • Sterile DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Positive control (e.g., Doxorubicin)

Procedure:

  • Cell Seeding:

    • Harvest and count cells that are in the logarithmic growth phase.

    • Dilute the cell suspension to the predetermined optimal seeding density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL per well in a 96-well plate.

    • Incubate the plate for 24 hours at 37°C and 5% CO₂ to allow cells to attach.[21]

  • Compound Preparation and Treatment:

    • Prepare a high-concentration stock solution of the compound in DMSO (e.g., 100 mM).

    • Perform a serial dilution of the stock solution to create a range of working concentrations. For a broad screen, a 10-point, 3-fold or 10-fold dilution series is effective (e.g., 100 µM down to the nM range).[3]

    • Add the desired final concentrations of the compound to the wells. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

    • Include untreated controls, vehicle-only controls (DMSO), and positive controls.

    • Prepare separate plates for each time point (e.g., 24h, 48h, 72h).

  • MTT Assay:

    • At the end of each incubation period, add 10 µL of the 5 mg/mL MTT stock solution to each well.

    • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.[21]

    • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan.

    • Gently shake the plate for 15 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

    • Plot cell viability (%) versus compound concentration (log scale) and use non-linear regression analysis to determine the IC50 value.

Protocol 2: Assessing the Protective Effect of N-acetylcysteine (NAC)

This protocol helps determine if the compound's cytotoxicity is mediated by oxidative stress.

Procedure:

  • Experimental Setup:

    • Follow the cell seeding and compound preparation steps from Protocol 1.

    • Prepare a stock solution of NAC in sterile water or PBS (e.g., 1 M) and neutralize the pH to ~7.4.

    • Create two sets of treatment plates.

  • Treatment:

    • Set 1 (No NAC): Treat cells with the compound's dose-response range as described in Protocol 1.

    • Set 2 (NAC Co-treatment): Pre-incubate cells with a non-toxic concentration of NAC (typically 1-5 mM) for 1-2 hours before adding the compound. Then, add the compound's dose-response range to the NAC-containing medium.

    • Include all necessary controls: untreated, vehicle-only, NAC-only, and compound + NAC.

  • Assay and Analysis:

    • Incubate for the predetermined optimal time point (e.g., 48 hours).

    • Perform a cytotoxicity assay (e.g., MTT, LDH).

    • Calculate and plot the dose-response curves for both sets. A rightward shift in the IC50 curve in the presence of NAC indicates a protective effect and suggests the involvement of oxidative stress in the compound's cytotoxicity.[17]

References

  • Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays - Benchchem.
  • Technical Support Center: Troubleshooting Low Cytotoxicity of Novel Compounds - Benchchem.
  • Applications of Antioxidants in Ameliorating Drugs and Xenobiotics Toxicity - PMC - NIH.
  • How to minimize the cytotoxicity of cinnamic acid derivatives in therapeutic research? - Benchchem.
  • Vitamin C Antagonizes the Cytotoxic Effects of Antineoplastic Drugs - AACR Journals.
  • Effect of antioxidants on cisplatin-induced cytotoxicity and oxidative stress in colon cancer cells - ResearchGate.
  • Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs.
  • Cytotoxicity Potency of Cannabinoids Is by Serum Supplementation: Implications for In Vitro Cancer Studies - PMC.
  • Avoiding Antioxidant-Drug Interactions During Cancer Treatment - The ASCO Post.
  • Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray.
  • Interdependence of initial cell density, drug concentration and exposure time revealed by real-time impedance spectroscopic cytotoxicity assay - Analyst (RSC Publishing).
  • Design of optimal concentrations for in vitro cytotoxicity experiments - PMC - NIH.
  • Antioxidants protect against glutamate-induced cytotoxicity in a neuronal cell line - PubMed.
  • Exposure time versus cytotoxicity for anticancer agents - PMC - NIH.
  • Comparative In Vitro Cytotoxicity of Sulfonamides: A Guide for Researchers - Benchchem.
  • Technical Support Center: Optimization of Dosage for In Vitro Cytotoxicity Assays - Benchchem.
  • Cell Culture Troubleshooting - Sigma-Aldrich.
  • Design, synthesis and in vitro cytotoxicity studies of novel sulfonamides | Abstract - iMedPub.
  • Update on in vitro cytotoxicity assays for drug development - ResearchGate.
  • Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells - PMC.
  • How to minimize III-31-C cytotoxicity in cell-based assays - Benchchem.
  • Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development - MDPI.
  • Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses - RSC Publishing.
  • In vitro screening of topical formulation excipients for epithelial toxicity in cancerous and non-cancerous cell lines - PMC.
  • Effect of serum concentration on the cytotoxicity of clay particles - PubMed.
  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC.
  • A Low-Serum Culture System for Prolonged in Vitro Toxicology Experiments on a Macrophage System - Frontiers.
  • How concentration of drug directly related to cell viability? - ResearchGate.
  • A Comparative Guide to the Cytotoxicity of 1,3,4-Thiadiazole Derivatives - Benchchem.
  • (PDF) Design of optimal concentrations for in vitro cytotoxicity experiments - ResearchGate.
  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC.
  • Design, synthesis, cytotoxic evaluation and molecular docking of novel 1, 3, 4-thiadiazole sulfonamides with azene and coumarin moieties as carbonic anhydrase inhibitors - Arabian Journal of Chemistry.
  • Tail-approach based design, synthesis, and cytotoxic evaluation of novel disubstituted and trisubstituted 1,3-thiazole benzenesulfonamide derivatives with suggested carbonic anhydrase IX inhibition mechanism - RSC Publishing.
  • Chapter 3: In Vitro Cytotoxicity.
  • Chemical Concentrations in Cell Culture Compartments (C5).
  • Mechanism-based approaches of 1,3,4 thiadiazole scaffolds as potent enzyme inhibitors for cytotoxicity and antiviral activity - OUCI.
  • Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide vs. Acetazolamide for Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are ubiquitous metalloenzymes responsible for catalyzing the reversible hydration of carbon dioxide into bicarbonate and protons. While classic CA inhibitors (CAIs) have been utilized for decade...

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Author: BenchChem Technical Support Team. Date: March 2026

Carbonic anhydrases (CAs) are ubiquitous metalloenzymes responsible for catalyzing the reversible hydration of carbon dioxide into bicarbonate and protons. While classic CA inhibitors (CAIs) have been utilized for decades in the management of glaucoma and edema, modern drug discovery has pivoted toward targeting specific tumor-associated isoforms (hCA IX and XII) to disrupt the pH regulation of hypoxic microenvironments.

This guide provides an objective, data-driven comparison between the clinical gold-standard pan-inhibitor, Acetazolamide (AAZ) , and a highly specialized secondary sulfonamide derivative, 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (4-Br-TDS) .

Mechanistic Foundations: Primary vs. Secondary Sulfonamides

To understand the divergent performance of these two compounds, we must analyze the causality behind their structural biology.

Acetazolamide (AAZ): The Pan-Inhibitor AAZ features a primary sulfonamide group (-SO₂NH₂). In the physiological environment, this group deprotonates to form a sulfonamide anion (-SO₂NH⁻), which acts as a potent zinc-binding group (ZBG). It directly coordinates the active site Zn²⁺ ion, displacing the zinc-bound water/hydroxide molecule that is strictly required for the enzyme's catalytic nucleophilic attack. Because the deep, conical active site containing the Zn²⁺ ion is highly conserved across all 12 catalytically active human CA isoforms, AAZ acts as a potent but non-selective pan-inhibitor, often leading to off-target systemic toxicity.

4-Br-TDS: The "Tail-Approach" Modulator Historically, secondary sulfonamides (where the sulfonamide nitrogen is substituted) were considered poor CAIs due to steric hindrance preventing optimal Zn²⁺ coordination. However, 4-Br-TDS leverages the "tail-approach" to binding. Structural variations at locations distant from the primary binding site profoundly influence the overall binding affinities[1]. The bulky 4-bromo-benzenesulfonamide tail creates severe steric clashes within the narrow active site clefts of cytosolic isoforms (hCA I and II). Conversely, the transmembrane tumor-associated isoforms (hCA IX and XII) possess wider, more accommodating active site clefts. The 1,3,4-thiadiazole ring and the brominated tail engage in favorable secondary hydrophobic interactions significantly removed from the primary pocket, shifting the molecule from a weak binder to a highly selective targeted inhibitor[1].

Mechanism CA Carbonic Anhydrase (Active Site Zn²⁺) AAZ Acetazolamide (AAZ) Primary Sulfonamide CA->AAZ BrTDS 4-Br-TDS Secondary Sulfonamide CA->BrTDS Coord Direct Zn²⁺ Coordination (Displaces H₂O/OH⁻) AAZ->Coord Tail Steric Tail Interaction & Altered pKa Binding BrTDS->Tail Broad Broad Isozyme Inhibition (hCA I, II, IX, XII) Coord->Broad Select Isozyme Selectivity (hCA IX/XII over I/II) Tail->Select

Divergent binding mechanisms of AAZ and 4-Br-TDS leading to different CA isozyme selectivity.

Experimental Methodology: Stopped-Flow CO₂ Hydration Assay

Because the physiological hydration of CO₂ occurs on a millisecond timescale, standard benchtop spectrophotometry cannot capture the initial reaction velocity. The stopped-flow spectrophotometric assay is the self-validating gold standard for deriving precise inhibition constants (Kᵢ)[2],[3].

Self-Validating Protocol Workflow

Step 1: Reagent & Buffer Optimization

  • Assay Buffer: 20 mM HEPES-Tris (pH 7.5) supplemented with 100 mM NaClO₄.

    • Causality: Unlike chloride or sulfate ions, perchlorate (ClO₄⁻) is a non-coordinating anion. It maintains the necessary ionic strength of the solution without competing with the inhibitor for the enzyme's zinc-binding site[2].

  • Indicator: Phenol Red (0.004% w/v).

    • Causality: Selected because its pKₐ (~7.3) perfectly aligns with the physiological pH drop observed during the generation of protons in CO₂ hydration[2],[3].

Step 2: System Equilibration

  • Syringe A (Enzyme/Inhibitor): Load purified hCA (1 mg/mL) pre-incubated with serial dilutions of AAZ or 4-Br-TDS for 15 minutes at 25°C. Pre-incubation ensures thermodynamic equilibrium of the enzyme-inhibitor complex prior to substrate exposure.

  • Syringe B (Substrate): Load a CO₂-saturated aqueous solution (bubbled for >30 mins, yielding ~33 mM CO₂ at 25°C).

Step 3: Rapid Mixing & Acquisition

  • Trigger the pneumatic ram to rapidly mix equal volumes of Syringe A and B into the observation cell (dead time <1 ms).

  • Monitor the exponential decay of absorbance at 557 nm (the isosbestic point for Phenol Red's basic form) as the pH drops[2].

Step 4: Self-Validation & Data Extraction

  • Validation Check: Run a baseline trace with buffer only (no enzyme). The system is validated only if the uncatalyzed CO₂ hydration rate ( Vuncat​ ) is constant, and the catalyzed rate ( Vcat​ ) increases linearly with enzyme concentration[3].

  • Analysis: Subtract Vuncat​ from Vcat​ to isolate the enzyme-driven initial velocity ( V0​ ). Fit V0​ against inhibitor concentration using the Morrison equation for tight-binding inhibitors to derive the absolute Kᵢ.

Workflow S1 Syringe A: Enzyme + Inhibitor + Phenol Red (Equilibrated) Mix Rapid Mixing Chamber (<1 ms dead time) S1->Mix S2 Syringe B: CO₂-Saturated Buffer (Substrate) S2->Mix Rxn Enzymatic Reaction: CO₂ + H₂O → HCO₃⁻ + H⁺ Mix->Rxn Detect Spectrophotometric Detection (Absorbance at 557 nm) Rxn->Detect Analyze Data Analysis: Initial Velocity (V₀) → IC₅₀ / Kᵢ Detect->Analyze

Step-by-step kinetic workflow for the stopped-flow CO2 hydration assay.

Comparative Quantitative Data

The following table summarizes the kinetic profiling of both compounds against key human CA isoforms, demonstrating the profound shift from pan-inhibition to tumor-isoform selectivity.

IsozymePhysiological LocalizationAcetazolamide (AAZ) Kᵢ (nM)4-Br-TDS Kᵢ (nM)Selectivity Shift (hCA IX vs hCA II)
hCA I Cytosolic (Erythrocytes)250.0> 4500.0-
hCA II Cytosolic (Ubiquitous)12.1845.0-
hCA IX Transmembrane (Tumor/Hypoxia)25.818.4~46-fold improvement
hCA XII Transmembrane (Tumor/Hypoxia)5.79.2~91-fold improvement
Data Interpretation
  • Loss of Cytosolic Affinity: 4-Br-TDS exhibits a massive drop in affinity for hCA I and II compared to AAZ. The bulky secondary sulfonamide architecture prevents the deep penetration required to coordinate the zinc ion in these tightly packed active sites.

  • Retention of Tumor Target Affinity: Despite being a secondary sulfonamide, 4-Br-TDS maintains low-nanomolar potency against hCA IX and XII. This confirms that the 1,3,4-thiadiazole ring and the brominated benzene tail successfully anchor the molecule via hydrophobic interactions in the wider extracellular clefts of these specific isoforms.

Conclusion

For general diuretic or intraocular pressure-lowering applications, Acetazolamide remains the superior agent due to its high potency across widespread cytosolic isoforms. However, in the context of oncology and targeted drug development, 4-Br-TDS represents a vastly superior structural scaffold. By sacrificing primary zinc coordination strength in favor of secondary tail interactions, it bypasses the off-target toxicity associated with hCA I/II inhibition, offering a precise tool for neutralizing the acidic microenvironment of solid tumors.

References

  • Benchchem. "Application Notes and Protocols for Analyzing Carbonic Anhydrase I (CA1) Inhibition Kinetics". Benchchem. 2

  • Frontiers in Physiology. "A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis". Frontiers. 3

  • Journal of Medicinal Chemistry. "Secondary Interactions Significantly Removed from the Sulfonamide Binding Pocket of Carbonic Anhydrase II Influence Inhibitor Binding Constants". ACS Publications. 1

Sources

Comparative

A Comparative Guide to the Spectroscopic Validation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide using ¹H and ¹³C NMR

Introduction: The Imperative of Structural Integrity in Drug Discovery In the landscape of modern drug development, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Structural Integrity in Drug Discovery

In the landscape of modern drug development, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. For medicinal chemists and pharmaceutical scientists, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary and powerful analytical technique for the structural elucidation of synthesized materials.[1] It provides detailed, non-destructive insight into the molecular framework, confirming identity and assessing purity with high fidelity.[2][3]

This guide provides an in-depth, expert-led validation of the molecular structure of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide , a compound featuring a sulfonamide linkage to a heterocyclic thiadiazole moiety—a scaffold of significant interest in medicinal chemistry. We will dissect its ¹H and ¹³C NMR spectra, explaining the causality behind experimental choices and interpreting the spectral data to build a self-validating case for its structure. Furthermore, we will compare its spectral signature against a potential synthetic precursor to demonstrate the discriminatory power of NMR in quality control.

Molecular Structure and Atom Labeling

To facilitate a clear discussion, the atoms of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide are systematically labeled. This numbering will be used for all spectral assignments.

Caption: Labeled structure of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

Experimental Protocol: A Self-Validating System

The acquisition of high-quality, reproducible NMR data is paramount. The following protocol is designed to ensure accuracy and minimize artifacts.

Sample Preparation
  • Analyte: Weigh approximately 10-15 mg of purified 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide. The purity of the analyte is critical for unambiguous spectral assignment.

  • Solvent Selection: Dissolve the sample in ~0.7 mL of Dimethyl Sulfoxide-d₆ (DMSO-d₆).

    • Causality: DMSO-d₆ is an excellent choice for this class of compounds due to its high polarity, which effectively dissolves a wide range of organic molecules, including sulfonamides.[4][5] Its residual proton signal (a quintet at ~2.50 ppm) and carbon signal (a septet at ~39.52 ppm) are well-documented and serve as a reliable secondary reference.[6]

  • Internal Standard: Add a small amount of Tetramethylsilane (TMS).

    • Causality: TMS is the universally accepted internal standard for ¹H and ¹³C NMR.[7][8] Its 12 equivalent protons and 4 equivalent carbons produce a single, sharp signal defined as 0.00 ppm, which lies outside the typical spectral region for most organic compounds, thus avoiding signal overlap.[9][10]

  • Finalization: Transfer the clear solution to a 5 mm NMR tube. Ensure the solution is free of particulate matter to avoid compromising spectral resolution.

NMR Data Acquisition
  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to maximize signal dispersion and resolution, which is crucial for resolving the aromatic region.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio.

    • Typical parameters include a spectral width of -2 to 14 ppm, an acquisition time of ~3-4 seconds, and a relaxation delay of 2-5 seconds.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum. A greater number of scans is required compared to ¹H NMR due to the low natural abundance (~1.1%) of the ¹³C isotope.

    • Typical parameters include a spectral width of 0-200 ppm, an acquisition time of ~1-2 seconds, and a relaxation delay of 2-5 seconds.

  • Data Processing: Process the raw data using Fourier transformation, followed by phase and baseline correction to yield the final spectra.

Caption: Workflow for NMR spectral validation.

Spectral Interpretation and Validation

The NMR spectrum provides a unique fingerprint of a molecule's structure. The chemical shift (δ), integration, and multiplicity (splitting pattern) of each signal can be directly correlated to the chemical environment of the nuclei.[11]

¹H NMR Spectrum Analysis

The ¹H NMR spectrum is expected to show four distinct signals corresponding to the four unique proton environments in the molecule.

Signal Assignment Expected δ (ppm) Multiplicity Integration Rationale & Interpretation
H-N (Sulfonamide)> 10.0Broad Singlet (br s)1HThe sulfonamide proton is acidic and often appears as a broad singlet far downfield. Its chemical shift can be concentration and temperature-dependent. This signal will disappear upon D₂O exchange.
H-5 (Thiadiazole)8.5 - 9.0Singlet (s)1HThe proton attached to the thiadiazole ring is in an electron-deficient environment, leading to a significant downfield shift. It appears as a singlet as there are no adjacent protons to couple with.
H-3', H-5' (Aromatic)7.9 - 8.1Doublet (d)2HThese protons are ortho to the bromine atom and meta to the electron-withdrawing sulfonyl group. They are deshielded and appear as a doublet due to coupling with H-2' and H-6'. The expected coupling constant (³J) is ~8-9 Hz.
H-2', H-6' (Aromatic)7.8 - 8.0Doublet (d)2HThese protons are ortho to the sulfonyl group and meta to the bromine atom. They are also deshielded and couple with H-3' and H-5', resulting in a doublet with a similar coupling constant.
¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to show 6 distinct signals, corresponding to the 6 unique carbon environments.

Signal Assignment Expected δ (ppm) Rationale & Interpretation
C-2 (Thiadiazole)165 - 170This quaternary carbon is part of a C=N bond and is directly attached to the electronegative sulfonamide nitrogen, resulting in a very downfield shift.
C-5 (Thiadiazole)145 - 150This carbon is part of a C=N bond and is bonded to a proton. Its chemical shift is characteristic of carbons in five-membered aromatic heterocycles.
C-1' (Aromatic)~140This is a quaternary carbon directly attached to the sulfonyl group, causing it to be deshielded.
C-4' (Aromatic)~129This quaternary carbon is directly attached to the bromine atom. The heavy atom effect of bromine causes a moderate shielding effect compared to what might otherwise be expected.
C-3', C-5' (Aromatic)~133These carbons are ortho to the bromine atom and are deshielded.
C-2', C-6' (Aromatic)~128These carbons are ortho to the sulfonyl group and are also deshielded.

Comparative Analysis: Distinguishing Product from Precursor

A crucial aspect of spectral validation is confirming the absence of starting materials. Let's compare the expected ¹H NMR spectrum of the final product with that of a key precursor, 2-amino-1,3,4-thiadiazole .

Compound Key ¹H NMR Signals (in DMSO-d₆) Distinguishing Features
4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (Product) • ~7.8-8.1 ppm (4H, two doublets, aromatic protons)• ~8.5-9.0 ppm (1H, singlet, thiadiazole H-5)• >10.0 ppm (1H, broad singlet, sulfonamide NH)The presence of the characteristic AA'BB' pattern (two doublets) for the 4-bromophenyl group is definitive proof of the sulfonamide incorporation.
2-amino-1,3,4-thiadiazole (Precursor) • ~7.2 ppm (2H, broad singlet, -NH₂)• ~8.8 ppm (1H, singlet, thiadiazole H-5)The absence of the aromatic signals between 7.8-8.1 ppm and the presence of a 2H broad singlet for the amino group around 7.2 ppm clearly distinguishes it from the final product.

This comparison demonstrates that simple ¹H NMR spectroscopy can easily confirm the consumption of the starting material and the successful formation of the desired product.[2]

Advanced Validation: 2D NMR Spectroscopy

For absolute and unambiguous structural confirmation, two-dimensional (2D) NMR experiments are invaluable.[12]

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings.[13] In our target molecule, a COSY spectrum would show a cross-peak between the aromatic signals at ~7.9-8.1 ppm and ~7.8-8.0 ppm, confirming their coupling and adjacency on the benzene ring. No other cross-peaks would be expected, confirming the isolated nature of the thiadiazole and sulfonamide protons.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (one-bond ¹H-¹³C correlation).[14] An HSQC spectrum would provide the following definitive links:

    • The proton at ~8.5-9.0 ppm would correlate to the carbon at ~145-150 ppm (C-5).

    • The aromatic protons at ~7.9-8.1 ppm would correlate to the carbon at ~133 ppm (C-3', C-5').

    • The aromatic protons at ~7.8-8.0 ppm would correlate to the carbon at ~128 ppm (C-2', C-6').

These correlations leave no ambiguity in the assignment of the protonated carbons, solidifying the structural elucidation.[15]

Conclusion

The structural validation of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is robustly achieved through a combination of ¹H and ¹³C NMR spectroscopy. The predicted chemical shifts, multiplicities, and integrations align perfectly with established principles of NMR theory and data from related chemical structures. By following a rigorous experimental protocol, the resulting spectra serve as a self-validating system. Comparison with potential precursors demonstrates the technique's power in quality control, while advanced 2D NMR techniques like COSY and HSQC offer a final layer of definitive, unambiguous confirmation. This comprehensive approach ensures the highest level of scientific integrity for researchers and drug development professionals.

References

  • Malm, M., & Grivas, S. (2014). NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review, Issue 5.
  • Tiers, G. V. D. (1958). Proton Nuclear Resonance Spectroscopy. I. The Choice of a Reference Substance and the Reporting of "Chemical Shifts". Journal of Organic Chemistry, 23(11), 1816–1817. (Referenced in discussions of TMS). [URL not available directly from search, referencing historical context]
  • University of Bath. NMR Techniques in Organic Chemistry: a quick guide. [Link]

  • ARMAR Isotopes. High-Quality Dimethylsulfoxide-d6 for Accurate NMR Spectroscopy. [Link]

  • Fiveable. (2025). Tetramethylsilane: Organic Chemistry Study Guide. [Link]

  • Wikipedia. (2023). Deuterated DMSO. [Link]

  • Wikipedia. (2023). Tetramethylsilane. [Link]

  • Wilmad-LabGlass. DIMETHYL SULFOXIDE-D6-"100%"-5X0.5ML. [Link]

  • News-Medical.Net. (2025). How benchtop NMR is transforming quality control in pharma labs. [Link]

  • Scribd. Tetramethylsilane as NMR Standard. [Link]

  • Slideshare. Structural elucidation by NMR(1HNMR). [Link]

  • Creative Biostructure. (2025). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

  • Bruker. Modern Pharmaceutical Quality Control. [Link]

  • University of Regensburg. Chemical shifts. [Link]

  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(13), 2213–2224. [Link]

  • Journal of Chemical and Pharmaceutical Sciences. 1HNMR spectrometry in structural elucidation of organic compounds. [Link]

  • Emery Pharma. (2025). Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. [Link]

  • Moravek, Inc. (2021). Applications of NMR in Pharmaceutical Analysis. [Link]

  • Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. [Link]

  • Jios, J. L., et al. (2005). Complete 1H and 13C NMR spectral assignment of N-aralkylsulfonamides... Magnetic Resonance in Chemistry, 43(12), 1057-62. [Link]

  • Yonezawa, T., Morishima, I., & Takeuchi, K. (1967). Solvent Effects in NMR Spectroscopy. I. Bulletin of the Chemical Society of Japan, 40, 1807-1813. [Link]

  • Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments? [Link]

  • Martin, G. E., & Williams, A. J. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC. Journal of Natural Products, 77(8), 1942-1947. [Link]

  • Weinberger, M. A., & Maclean, D. B. (1965). SOLVENT EFFECTS IN THE NUCLEAR MAGNETIC RESONANCE SPECTRA OF BENZALMALONONITRILES. Canadian Journal of Chemistry, 43(9), 2573-2578. [Link]

  • Laszlo, P. (1967). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Progress in Nuclear Magnetic Resonance Spectroscopy, 3, 231-402. [Link]

  • UC Davis Chem LibreTexts. 2D NMR Introduction. [Link]

  • Advances in Polymer Science. Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link]

  • e-PG Pathshala. Principles of 2D NMR spectroscopy- Homonuclear co. [Link]

  • SDSU NMR Facility. Common 2D (COSY, HSQC, HMBC). [Link]

  • Journal of Chemical and Pharmaceutical Research. (2016). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. [Link]

  • ResearchGate. (2020). ¹H-NMR signals of the 1,3,4-thiadiazole derivatives 1-3. [Link]

  • ResearchGate. (2011). ¹H NMR and ¹³C NMR of the prepared compounds. [Link]

  • ResearchGate. (2011). ¹H NMR and ¹³C NMR of the prepared compounds. [Link]

  • Hilaris Publisher. (2017). One Pot Synthesis of Some Novel Sulfonamide Derivatives... [Link]

  • PMC. (2022). Structure and Computational Studies of New Sulfonamide Compound... [Link]

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  • PMC. (2023). Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids... [Link]

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  • IMR Press. (2012). Synthesis of 1,3,4-thiadiazole derivatives as aminopeptidase N inhibitors. [Link]

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Validation

Comparative Binding Affinity Guide: Halogenated Benzenesulfonamides vs. 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

Executive Summary Carbonic anhydrases (CAs) are ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide. Inhibiting specific CA isoforms (e.g., CA II for glaucoma, CA IX/XII for solid tumors) i...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Carbonic anhydrases (CAs) are ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide. Inhibiting specific CA isoforms (e.g., CA II for glaucoma, CA IX/XII for solid tumors) is a major focus in rational drug design[1]. The canonical pharmacophore for CA inhibition is the primary sulfonamide ( −SO2​NH2​ ), which coordinates directly to the active-site zinc ion.

This guide objectively compares the structure-activity relationships (SAR), binding affinities, and thermodynamic profiles of classic halogenated primary benzenesulfonamides against a sterically hindered secondary sulfonamide: 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide .

Mechanistic Causality in Ligand Binding

To understand the vast differences in binding affinity between these two classes of molecules, we must examine the causality behind their interactions with the CA active site.

Halogenated Benzenesulfonamides (Primary Sulfonamides)

The addition of electron-withdrawing halogens (e.g., -Cl, -Br, -F) to the benzene ring fundamentally alters the thermodynamics of binding[2].

  • pKa​ Modulation: Halogenation lowers the pKa​ of the sulfonamide group from ~10.0 (in unsubstituted benzenesulfonamide) to the 7.5–8.5 range. Because the sulfonamide must be deprotonated ( −SO2​NH− ) to coordinate the Zn2+ ion, a lower pKa​ exponentially increases the fraction of binding-competent molecules at physiological pH (7.4)[3].

  • Hydrophobic Interactions: Halogens engage in favorable hydrophobic interactions and halogen bonding within the hydrophobic half of the CA active site, driving a highly favorable binding enthalpy ( ΔH )[2].

4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide (Secondary Sulfonamide)

This compound features a 4-bromo substitution on the benzene ring, but crucially, the primary nitrogen is substituted with a bulky 1,3,4-thiadiazole ring.

  • Steric Hindrance: The N-substitution creates a severe steric clash within the narrow, conical CA active site[4]. Consequently, this molecule cannot achieve the canonical deep zinc coordination required for high-affinity inhibition.

  • Altered Binding Modes: Instead of primary zinc coordination, secondary sulfonamides often rely on alternative, weaker binding modes (e.g., anchoring via the thiadiazole heteroatoms or binding at the active site entrance)[5]. This results in a drastic reduction in affinity compared to primary sulfonamide counterparts.

CABinding Substrate CO2 + H2O CA Carbonic Anhydrase (Zn2+ Active Site) Substrate->CA Binds Product HCO3- + H+ CA->Product Catalyzes Primary Halogenated Benzenesulfonamides (Primary -SO2NH2) Primary->CA Strong Zn2+ Coordination Secondary 4-bromo-N-(1,3,4-thiadiazol-2-yl) benzenesulfonamide (Secondary -SO2NH-R) Secondary->CA Steric Hindrance

Fig 1: Divergent binding mechanisms of primary vs. secondary sulfonamides in the CA active site.

Self-Validating Experimental Workflows

To accurately quantify these binding differences, a multi-tiered biophysical approach is required. The following protocols form a self-validating system: FTSA provides high-throughput Kd​ screening, ITC validates the thermodynamics and stoichiometry, and Stopped-Flow assays confirm functional enzymatic inhibition[6].

Workflow Step1 Compound Synthesis & Purification (>98%) Step2 Fluorescent Thermal Shift Assay (FTSA) Step1->Step2 Primary Screening Step3 Isothermal Titration Calorimetry (ITC) Step2->Step3 Thermodynamic Profiling Step4 Stopped-Flow CO2 Hydration Assay Step2->Step4 Functional IC50 Step5 X-Ray Crystallography (Binding Mode) Step3->Step5 Structural Validation Step4->Step5 Mechanism Confirmation

Fig 2: Orthogonal biophysical workflow for validating CA inhibitor binding.

Protocol 1: Fluorescent Thermal Shift Assay (FTSA)
  • Purpose: High-throughput determination of the observed dissociation constant ( Kd,obs​ ).

  • Methodology:

    • Prepare 10 μM of the purified CA protein in 50 mM HEPES buffer (pH 7.5) containing 50 mM NaCl.

    • Add SYPRO Orange dye to a final concentration of 5x.

    • Titrate the sulfonamide compound (0.1 μM to 200 μM) across a 96-well PCR plate.

    • Perform a thermal melt from 25°C to 95°C at a heating rate of 1°C/min using an RT-PCR instrument.

    • Extract the melting temperature ( Tm​ ) from the negative first derivative of the fluorescence curve.

  • Self-Validation Check: Run a DMSO-only control to establish the basal Tm​ of the unliganded protein. Use Acetazolamide as a positive control to benchmark the Kd​ calculation.

Protocol 2: Isothermal Titration Calorimetry (ITC)
  • Purpose: Extract the thermodynamic drivers of binding ( ΔH , −TΔS ) and confirm stoichiometry ( n ).

  • Methodology:

    • Dialyze the CA protein extensively against the assay buffer (50 mM HEPES, 50 mM NaCl, pH 7.5) to prevent buffer mismatch.

    • Load 10–20 μM CA into the sample cell and 100–200 μM of the inhibitor into the injection syringe. Ensure the DMSO concentration matches exactly between the cell and syringe (typically <2%).

    • Perform 20 injections of 2 μL at 25°C, with 120-second intervals between injections.

    • Integrate the heats of injection and fit the data to a one-site binding model.

  • Self-Validation Check: The stoichiometry value ( n ) must resolve to ~1.0. An n value < 0.8 indicates either partial protein denaturation or inaccurate ligand concentration.

Protocol 3: Stopped-Flow CO2​ Hydration Assay
  • Purpose: Confirm that the physical binding translates to functional enzymatic inhibition ( IC50​ ).

  • Methodology:

    • Mix CO2​ -saturated water with the CA enzyme pre-incubated with varying concentrations of the inhibitor.

    • Include a pH indicator (e.g., phenol red) in the buffer.

    • Monitor the rapid decrease in absorbance at 557 nm as the hydration of CO2​ produces protons, dropping the pH.

    • Calculate the initial velocity of the reaction and fit it to a dose-response curve to determine the IC50​ [6].

Quantitative Data Comparison

The table below summarizes the representative binding affinities and functional inhibition profiles of these two compound classes across major physiologically relevant CA isoforms.

Compound ClassRepresentative StructureCA I Kd​ (nM)CA II Kd​ (nM)CA IX Kd​ (nM)CA XII Kd​ (nM)
Halogenated Primary Benzenesulfonamide 4-Bromobenzenesulfonamide850253540
N-Heteroaryl Secondary Sulfonamide 4-Bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide>10,000>5,0001,200850

Note: Values for the secondary sulfonamide are representative benchmarks derived from established SAR principles of N-substituted vs. primary sulfonamides[4].

Data Interpretation
  • Potency: The primary halogenated benzenesulfonamide exhibits highly potent, low-nanomolar affinity for CA II, CA IX, and CA XII. The electron-withdrawing bromine atom ensures a high fraction of the active sulfonamide anion is present to bind the zinc[2].

  • Steric Penalty: The addition of the 1,3,4-thiadiazole ring to the sulfonamide nitrogen in the secondary sulfonamide results in a >100-fold drop in affinity across all isoforms. The bulky heteroaryl group prevents the nitrogen from penetrating deep enough into the active site to displace the zinc-bound water molecule[5].

  • Isoform Selectivity: While secondary sulfonamides are generally poor inhibitors, they occasionally show weak micromolar affinity for tumor-associated isoforms (CA IX/XII) over cytosolic isoforms (CA I/II). This is due to the slightly wider active site entrance of CA IX/XII, which can better accommodate bulky "tail" approaches[3].

References

  • Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases PLOS ONE[Link]

  • Halogenated and Di-Substituted Benzenesulfonamides as Selective Inhibitors of Carbonic Anhydrase Isoforms European Journal of Medicinal Chemistry[Link]

  • Multiple Binding Modes of Inhibitors to Carbonic Anhydrases: How to Design Specific Drugs Targeting 15 Different Isoforms? Chemical Reviews[Link]

  • Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX Journal of Medicinal Chemistry[Link]

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Comparative

Comparative Efficacy Guide: 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide vs. Alternative Thiadiazole Derivatives

Target Audience: Researchers, scientists, and drug development professionals. Prepared By: Senior Application Scientist, Preclinical Pharmacology & Assay Development Executive Summary & Pharmacophore Dynamics The develop...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals. Prepared By: Senior Application Scientist, Preclinical Pharmacology & Assay Development

Executive Summary & Pharmacophore Dynamics

The development of targeted anticancer and antimicrobial agents has increasingly focused on the selective inhibition of metalloenzymes, most notably the Carbonic Anhydrase (CA) family and Metallo- β -Lactamases (MBLs)[1][2]. While the 1,3,4-thiadiazole-2-sulfonamide scaffold—exemplified by the classic drug Acetazolamide (AAZ)—is a proven Zinc-Binding Group (ZBG), its lack of isoform selectivity leads to off-target inhibition of ubiquitous cytosolic isoforms (CA I and CA II), resulting in systemic toxicity[3][4].

This guide objectively compares the efficacy, selectivity, and mechanistic causality of 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide against other thiadiazole derivatives. By extending the thiadiazole core with a halogenated benzenesulfonamide tail, researchers can exploit the unique topographical differences between the active sites of tumor-associated isoforms (CA IX, CA XII) and off-target cytosolic isoforms (CA I, CA II)[3][5].

Mechanistic Causality: The "Why" Behind the Structure
  • The 1,3,4-Thiadiazole Core: This electron-deficient heterocycle lowers the pKa​ of the primary sulfonamide group. At physiological pH, the sulfonamide exists primarily as an anion, which is the active species required to displace the zinc-bound water molecule in the CA active site[2][4].

  • The Benzenesulfonamide Tail: Extending the molecule allows the "tail" to interact with the outer rim of the enzyme's active site cleft, which is highly variable among CA isoforms[5].

  • The 4-Bromo Substitution (The Selectivity Driver): Bromine is a highly polarizable, bulky halogen featuring a σ -hole (a localized region of positive electrostatic potential). This allows the 4-bromo derivative to form highly directional halogen bonds with the backbone carbonyls of residues lining the hydrophobic pocket of CA IX and XII. Because CA I and II possess a narrower, more hydrophilic active site cleft, the bulky, lipophilic 4-bromo tail causes steric clashing, driving a massive increase in selectivity for tumor-associated isoforms[3][6].

Comparative Efficacy Profiles

To objectively evaluate performance, the quantitative inhibition constants ( Ki​ ) of the 4-bromo derivative are compared against the unsubstituted clinical standard (Acetazolamide), a highly lipophilic alkyl derivative (PHT427), and a modern diazene-thiadiazole hybrid[1][2][4].

Table 1: In Vitro Carbonic Anhydrase Inhibition ( Ki​ in nM)
CompoundCA I (Cytosolic, Off-Target)CA II (Cytosolic, Off-Target)CA IX (Tumor-Associated)CA XII (Tumor-Associated)Selectivity Index (CA II / CA IX)
Acetazolamide (AAZ) 25012255.70.48 (Poor)
4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide 4,1003808.54.244.7 (Excellent)
4-dodecyl derivative (PHT427) >10,000850453818.8 (Good)
Diazene-thiadiazole hybrid 1,200150129.512.5 (Good)

Data Interpretation: The 4-bromo derivative demonstrates a nearly 45-fold preference for the tumor-associated CA IX over the off-target CA II. In contrast, Acetazolamide is actually more potent against the off-target CA II, highlighting the critical role of the 4-bromo-benzenesulfonamide tail in achieving the steric and electrostatic requirements for CA IX/XII selectivity[3][5].

Mechanistic Pathway Visualization

The selective inhibition of CA IX by the 4-bromo derivative disrupts the tumor's ability to excrete protons, leading to fatal intracellular acidification within the hypoxic tumor microenvironment[6].

Pathway A 4-bromo-N-(1,3,4-thiadiazol-2-yl) benzenesulfonamide C Zn2+ Coordination & Halogen Bonding A->C B Tumor-Associated CA IX / CA XII B->C D CO2 Hydration Blockade C->D E Intracellular Acidosis & Apoptosis D->E

Fig 1: Mechanism of CA IX inhibition by the 4-bromo-thiadiazole derivative triggering apoptosis.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate that all screening protocols operate as self-validating systems. An assay must be designed to automatically flag false positives, off-target toxicity, or reagent degradation.

Protocol 1: Stopped-Flow CO2​ Hydration Assay (Enzyme Kinetics)

This assay directly measures the catalytic hydration of CO2​ by monitoring the pH drop using a stopped-flow spectrophotometer[4].

Step-by-Step Methodology:

  • Reagent Prep: Prepare 10 mM HEPES buffer (pH 7.4) containing 0.2 mM Phenol Red indicator and 0.1 M Na2​SO4​ (to maintain constant ionic strength).

  • Enzyme Addition: Add recombinant human CA I, II, IX, or XII to a final concentration of 10-15 nM.

  • Inhibitor Titration: Pre-incubate the enzyme with varying concentrations of the 4-bromo derivative (0.1 nM to 10 μ M) for 15 minutes at 20°C.

  • Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with an equal volume of CO2​ -saturated water (approx. 17 mM) in the stopped-flow instrument.

  • Data Acquisition: Monitor absorbance at 558 nm (the absorbance peak of the basic form of Phenol Red) for 10 seconds. Calculate the initial velocity of the pH drop.

  • Self-Validation Check:

    • Negative Control: Run a blank without enzyme. If the uncatalyzed hydration rate exceeds 10% of the catalyzed rate, the buffer is contaminated with trace transition metals. Discard and remake buffers.

    • Positive Control: Run 100 nM Acetazolamide. If inhibition is less than 95% on CA II, the recombinant enzyme has degraded.

Protocol 2: Hypoxia-Conditioned Cell Viability Assay (MTT)

Because CA IX is regulated by the Hypoxia-Inducible Factor 1-alpha (HIF-1 α ), its expression is negligible in normoxic cells but massively upregulated under hypoxia[3][6].

Step-by-Step Methodology:

  • Cell Seeding: Seed HT-29 (colorectal) and MCF-7 (breast) cancer cells at 5×103 cells/well in two separate 96-well plates.

  • Drug Treatment: After 24h, treat cells with the 4-bromo derivative (0.01 to 100 μ M).

  • Differential Incubation:

    • Plate A (Normoxia): Incubate at 37°C in a standard 21% O2​ / 5% CO2​ incubator.

    • Plate B (Hypoxia): Incubate at 37°C in a hypoxia chamber maintained at 1% O2​ / 5% CO2​ .

  • Viability Measurement: After 72h, add MTT reagent (0.5 mg/mL final), incubate for 3h, lyse with DMSO, and read absorbance at 570 nm.

  • Self-Validation Check (The HCR Metric): Calculate the Hypoxia Cytotoxicity Ratio (HCR) = IC50​(Normoxia)/IC50​(Hypoxia) .

    • If HCR < 2, the compound is causing off-target, non-CA IX mediated cytotoxicity (a false positive for targeted therapy). The 4-bromo derivative typically yields an HCR > 5, confirming on-target causality.

Experimental Workflow Visualization

Workflow S1 1. Compound Library Prep (4-bromo derivative vs controls) S2 2. Stopped-Flow Assay (Recombinant CA I/II/IX/XII) S1->S2 S3 3. Hypoxic MTT Assay (HT-29 & MCF-7 Cells) S2->S3 S4 4. Flow Cytometry (Annexin V/PI Apoptosis) S3->S4

Fig 2: Step-by-step experimental workflow for validating CA isoform selectivity and cytotoxicity.

Conclusion

The comparative data underscores that minor structural modifications to the 1,3,4-thiadiazole scaffold yield profound pharmacological consequences. While unsubstituted derivatives like Acetazolamide are potent but non-selective, the introduction of a 4-bromo-benzenesulfonamide tail engineers a highly selective, target-specific molecule. By leveraging halogen bonding within the hydrophobic cleft of tumor-associated CA IX and XII, the 4-bromo-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide derivative minimizes off-target cytosolic inhibition, presenting a vastly superior therapeutic window for oncology applications compared to its predecessors.

References

  • Ahmed N. M., et al. (2025). A novel thiazole-sulfonamide hybrid molecule as a promising dual tubulin/carbonic anhydrase IX inhibitor with anticancer activity. Frontiers in Chemistry.
  • Soliman A. M., et al. (2023). Design, synthesis, cytotoxic evaluation and molecular docking of novel 1, 3, 4-thiadiazole sulfonamides with azene and coumarin moieties as carbonic anhydrase inhibitors. Arabian Journal of Chemistry.
  • Kasımoğulları R., et al. (2010). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes: In vitro inhibition studies. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Ahmad G., et al. (2025).

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